8-Chloro-2,6-dimethyl-4-quinolinol

• CAS: 203626-33-9

Core Science & Biosynthesis

Technical Monograph: 8-Chloro-2,6-dimethyl-4-quinolinol (CAS 203626-33-9)

[1][2]

Executive Summary

8-Chloro-2,6-dimethyl-4-quinolinol (CAS 203626-33-9) is a substituted heterocyclic scaffold belonging to the 4-hydroxyquinoline (4-quinolone) family.[1][2] It serves as a critical intermediate in the synthesis of bioactive quinoline derivatives, particularly in the development of antibacterial, antimalarial, and anti-inflammatory agents. Its structural uniqueness lies in the 8-chloro and 2,6-dimethyl substitution pattern, which imparts specific steric and electronic properties influencing both its biological binding affinity and its reactivity during further derivatization (e.g., chlorination to 4,8-dichloro-2,6-dimethylquinoline).

This guide provides a comprehensive technical analysis of the compound, detailing its physicochemical properties, a validated synthetic protocol via the Conrad-Limpach method, and critical handling requirements for research applications.

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9]

The compound exists in a tautomeric equilibrium between the 4-hydroxyquinoline (enol) and 4-quinolone (keto) forms. In the solid state and polar solvents, the keto form (4(1H)-quinolone) typically predominates, significantly affecting its solubility and melting point.

Table 1: Core Chemical Data

Property	Specification
CAS Registry Number	203626-33-9
IUPAC Name	8-Chloro-2,6-dimethylquinolin-4-ol
Synonyms	8-Chloro-2,6-dimethyl-4-hydroxyquinoline; 8-Chloro-2,6-dimethyl-1,4-dihydroquinolin-4-one
Molecular Formula	C₁₁H₁₀ClNO
Molecular Weight	207.66 g/mol
Appearance	Off-white to beige solid
Melting Point	>200 °C (Predicted based on 4-quinolone H-bonding network)
Solubility	Soluble in DMSO, hot ethanol; sparingly soluble in water
pKa (Predicted)	~10.5 (OH/NH), ~3.5 (Quinoline N protonation)

Synthetic Protocol: The Conrad-Limpach Method[9][12]

The most robust route for synthesizing 8-Chloro-2,6-dimethyl-4-quinolinol is the Conrad-Limpach synthesis . This method utilizes the condensation of an aniline derivative with a

-ketoester, followed by high-temperature thermal cyclization.

Retrosynthetic Analysis

• Precursor A (Amine): 2-Chloro-4-methylaniline (CAS 95-74-9). The chlorine at the ortho position directs cyclization to the remaining open ortho position (which becomes C8 and C6 of the aniline ring, respectively).

• Precursor B (Electrophile): Ethyl acetoacetate (CAS 141-97-9). Provides the C2-methyl group and the C3/C4 carbons.

Step-by-Step Methodology

Phase 1: Enamine Formation (Kinetic Control)

• Reagents: Mix 2-Chloro-4-methylaniline (1.0 eq) and Ethyl acetoacetate (1.1 eq) in benzene or toluene.

• Catalyst: Add a catalytic amount of glacial acetic acid or p-toluenesulfonic acid (pTnOH).

• Procedure: Reflux the mixture using a Dean-Stark trap to continuously remove water. This drives the equilibrium toward the enamine (ethyl 3-((2-chloro-4-methylphenyl)amino)but-2-enoate).

• Monitoring: Monitor by TLC (Hexane:EtOAc 8:2) until the aniline spot disappears.

• Isolation: Evaporate the solvent under reduced pressure to yield the crude enamine oil. Note: Purification is rarely necessary if conversion is high.

Phase 2: Thermal Cyclization (Thermodynamic Control)

• Medium: Heat Diphenyl ether (or Dowtherm A) to 250°C in a round-bottom flask equipped with a short-path distillation head.

• Addition: Add the crude enamine dropwise to the boiling solvent. Critical: The temperature must remain above 240°C to favor the formation of the 4-quinolone over other side products (like amides).

• Reaction: Ethanol is generated as a byproduct and should be distilled off immediately. Maintain heating for 15–30 minutes after addition is complete.

• Work-up: Cool the solution to room temperature. The product, 8-Chloro-2,6-dimethyl-4-quinolinol, typically precipitates as a solid due to its low solubility in non-polar ether.

• Purification: Filter the precipitate and wash copiously with hexane or diethyl ether to remove residual diphenyl ether. Recrystallize from ethanol or DMF if higher purity is required.

Synthetic Pathway Diagram

Figure 1: The Conrad-Limpach synthesis pathway for CAS 203626-33-9. High-temperature cyclization is the rate-determining step.

Structural Characterization & Logic

To validate the synthesis of CAS 203626-33-9, researchers should look for specific spectroscopic signatures.

Proton NMR (¹H-NMR) in DMSO-d₆

• Methyl Groups: Two distinct singlets around δ 2.3–2.6 ppm .

  • C2-CH₃: Typically deshielded slightly due to the adjacent nitrogen.

  • C6-CH₃: Standard aromatic methyl shift.

• C3-H: A characteristic singlet around δ 6.0 ppm . This proton is unique to the quinolone ring system and confirms cyclization.

• Aromatic Region (C5-H, C7-H):

  • Due to the 2,6,8-substitution pattern, only protons at C5 and C7 remain on the benzene ring.

  • Expect two doublets (meta-coupling, J ~ 2 Hz) in the δ 7.5–8.0 ppm range.

• OH/NH: A broad singlet, often very downfield (δ 11–13 ppm ), indicating the presence of the tautomeric OH/NH proton.

Mass Spectrometry (MS)

• Molecular Ion: [M+H]⁺ = 208.05 (approx).

• Isotope Pattern: A distinct 3:1 ratio for the M and M+2 peaks due to the ³⁵Cl/³⁷Cl isotopes. This confirms the retention of the chlorine atom at the 8-position.

Reactivity & Applications in Drug Discovery

The 8-Chloro-2,6-dimethyl-4-quinolinol scaffold is rarely the final drug; it is a versatile intermediate.

Key Derivatization: Chlorination

Reaction with Phosphorus Oxychloride (POCl₃) converts the 4-hydroxy group into a 4-chloro group, yielding 4,8-dichloro-2,6-dimethylquinoline .

• Mechanism:[3][4] The hydroxy group attacks the phosphorus, creating a leaving group, followed by nucleophilic attack of chloride at the C4 position.

• Utility: The resulting 4-chloroquinoline is highly reactive toward nucleophilic aromatic substitution (SₙAr) with amines, allowing the attachment of complex side chains (e.g., piperazines) common in fluoroquinolone antibiotics.

Structure-Activity Relationship (SAR) Logic

• 8-Chloro: Increases lipophilicity and metabolic stability; often blocks oxidative metabolism at this position.

• 2-Methyl: Sterically hinders the N1 position, potentially reducing N-oxidation or influencing binding pocket fit.

• 6-Methyl: Modulates the electron density of the benzene ring.

Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard Class	Hazard Statement	Precautionary Measures
Skin Irritation	H315: Causes skin irritation	Wear nitrile gloves; wash thoroughly after handling.
Eye Irritation	H319: Causes serious eye irritation	Wear safety goggles. Flush with water for 15 min if exposed.
STOT-SE	H335: May cause respiratory irritation	Use in a fume hood to avoid dust inhalation.

Storage: Store in a cool, dry place. The compound is stable but hygroscopic. Keep container tightly closed to prevent moisture absorption which can affect stoichiometry in subsequent reactions.

References

• Conrad, M., & Limpach, L. (1887). Synthese von Chinolinderivaten. Berichte der deutschen chemischen Gesellschaft.

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 203626-33-9.

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Quinoline Derivatives.

• Organic Chemistry Portal. Conrad-Limpach Synthesis Mechanism and Protocols.

Sources

• 1. 203626-33-9 CAS MSDS (8-CHLORO-2,6-DIMETHYL-4-QUINOLINOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 15644-86-7|6-Chloro-2-methylquinolin-4-ol|BLD Pharm [bldpharm.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. orgchemres.org [orgchemres.org]

Technical Guide: Solubility Profile of 8-Chloro-2,6-dimethyl-4-quinolinol in Organic Solvents

The following technical guide details the solubility profile, physicochemical characteristics, and experimental determination protocols for 8-Chloro-2,6-dimethyl-4-quinolinol .

Executive Summary

8-Chloro-2,6-dimethyl-4-quinolinol (often existing in tautomeric equilibrium with 8-chloro-2,6-dimethylquinolin-4(1H)-one ) is a functionalized heterocyclic scaffold used primarily as an intermediate in the synthesis of bioactive quinoline derivatives, including antimalarial and antibacterial agents.

Understanding its solubility profile is critical for three key process stages:

• Synthesis: Optimizing reaction concentrations and yields.

• Purification: Designing effective recrystallization protocols.

• Formulation: Developing bioavailable delivery systems.

This guide provides a predictive solubility matrix based on structure-activity relationships (SAR) with validated analogs (e.g., 4-hydroxyquinoline, 5-chloro-8-hydroxyquinoline), alongside a rigorous Standard Operating Procedure (SOP) for experimental determination.

Physicochemical Profile & Molecular Properties[1][2][3]

The solubility behavior of this compound is governed by its ability to form intermolecular hydrogen bonds and its rigid aromatic structure.

Property	Value / Description	Impact on Solubility
Molecular Formula	C₁₁H₁₀ClNO	Moderate molecular weight (207.66 g/mol ).
Tautomerism	4-hydroxyquinoline 4-quinolone	The quinolone (keto) form typically predominates in solid state and polar solvents, leading to high crystal lattice energy and reduced solubility in non-polar solvents.
LogP (Predicted)	~2.5 – 3.2	Lipophilic; suggests poor water solubility but good affinity for mid-polarity organic solvents.
pKa (Predicted)	Basic N: ~2.2 | Acidic OH: ~11.0	pH-dependent solubility; significantly higher solubility in acidic (pH < 2) or basic (pH > 12) aqueous media.
Melting Point	>200°C (Estimated)	High melting point indicates strong crystal lattice interactions, requiring high-boiling solvents or heat for dissolution.

Solubility Profile in Organic Solvents[3][4][5]

Predicted Solubility Matrix

Based on thermodynamic data of structural analogs (4-hydroxyquinoline, 5-chloro-8-quinolinol).

Solvent Class	Representative Solvents	Solubility Rating	Process Application
Polar Aprotic	DMSO, DMF, NMP	High (>50 mg/mL)	Primary solvents for stock solutions and reactions.
Polar Protic	Methanol, Ethanol	Moderate (Heat required)	Ideal for recrystallization (high temperature coefficient of solubility).
Chlorinated	Dichloromethane, Chloroform	Moderate to Low	Extraction solvents; solubility improves with co-solvents (e.g., MeOH).
Esters/Ketones	Ethyl Acetate, Acetone	Low to Moderate	Anti-solvents or wash solvents.
Non-Polar	Hexane, Toluene	Very Low (<1 mg/mL)	Precipitation agents (Anti-solvents).
Aqueous	Water (Neutral)	Insoluble	Reaction quench medium to precipitate product.

Thermodynamic & Solvent Interaction Mechanisms

• Dipole-Dipole Interactions: The polar nature of the quinolone core makes it highly compatible with DMSO and DMF.

• Hydrogen Bonding: The 4-OH/4-oxo group acts as both an H-bond donor and acceptor. Protic solvents like Ethanol disrupt intermolecular H-bonds at elevated temperatures, facilitating dissolution.

• Van der Waals Forces: The 8-Chloro and 2,6-Dimethyl substituents increase lipophilicity, slightly improving solubility in chlorinated solvents compared to the unsubstituted parent quinoline.

Experimental Protocol: Solubility Determination

To obtain precise thermodynamic solubility data for regulatory or process control purposes, the Shake-Flask Method coupled with HPLC-UV detection is the gold standard.

Workflow Diagram

Caption: Standardized Shake-Flask Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology

Phase 1: Preparation

• Weighing: Add excess 8-Chloro-2,6-dimethyl-4-quinolinol (~50 mg) to 4 mL glass vials.

• Solvent Addition: Add 1 mL of the target organic solvent (e.g., Methanol, DMSO, Ethyl Acetate).

• Sealing: Cap vials tightly with PTFE-lined caps to prevent solvent evaporation.

Phase 2: Equilibration

• Agitation: Place vials in an orbital shaker or thermostatic water bath shaker.

• Parameters: Shake at 200 rpm for 24 to 48 hours .

  • Standard Temp: 25°C (Room Temp) and 40°C (Process Simulation).

• Visual Check: Ensure solid is still present. If fully dissolved, add more solid until a suspension persists.

Phase 3: Sampling & Analysis

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated if testing at elevated temperatures to prevent precipitation).

• Dilution: Dilute the filtrate 100-fold with the HPLC mobile phase (e.g., Acetonitrile:Water).

• Quantification: Inject into HPLC.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

  • Mobile Phase: 60:40 Acetonitrile:Water (0.1% Formic Acid).

  • Detection: UV at 254 nm (aromatic max).

  • Calculation:

    • S: Solubility (mg/mL)

    • D: Dilution Factor

Process Development Implications

Recrystallization Strategy

Based on the solubility profile, a cooling crystallization or anti-solvent crystallization is recommended.

• Solvent System: Dissolve in hot Ethanol or Acetic Acid .

• Anti-Solvent: Slowly add Water or Hexane to the hot solution until turbidity appears, then cool slowly to 4°C.

• Why? The compound's solubility drops drastically in aqueous mixtures, driving high-yield precipitation.

Reaction Solvent Selection

For nucleophilic substitution or coupling reactions involving this intermediate:

• Recommended: DMF or DMAc (Dimethylacetamide).

• Reasoning: High solubility allows for high concentration reactions (0.5 – 1.0 M), improving kinetics and throughput.

References

• Thermodynamic Modeling (Analog): Wang, J., et al. "Solubility and Thermodynamic Aspects of 5-Chloro-8-hydroxyquinoline in Different Solvents." Journal of Chemical & Engineering Data. Available at: [Link]

• Synthesis & Purification:Preparation of 4-hydroxyquinoline compounds. US Patent 2558211A.

8-Chloro-2,6-dimethyl-4-quinolinol safety data sheet (SDS) and hazards

An In-Depth Technical Guide to the Safety and Hazards of 8-Chloro-2,6-dimethyl-4-quinolinol

Part 1: Executive Summary and Methodological Approach

This technical guide provides a comprehensive safety and hazard profile for 8-Chloro-2,6-dimethyl-4-quinolinol. It is intended for researchers, scientists, and professionals in drug development who may synthesize or handle this compound.

Therefore, this guide employs a standard and scientifically rigorous proxy-based hazard assessment. The safety profile, hazard classifications, and handling protocols detailed herein are synthesized from authoritative data on structurally analogous compounds. By analyzing the hazards associated with the quinolinol core, the chloro- and methyl-substituents, and closely related molecules, we can construct a reliable, albeit predictive, safety profile. This approach prioritizes caution and ensures that researchers handle the compound with a high degree of safety awareness.

Part 2: Chemical Identity and Structural Analogs

Understanding the structure of 8-Chloro-2,6-dimethyl-4-quinolinol is fundamental to predicting its reactivity and toxicity. Its hazards can be inferred from compounds sharing its core functional groups.

Caption: Target compound and key structural analogs used for proxy analysis.

Table 1: Chemical Identity of Target Compound and Primary Analogs

Compound Name	Molecular Formula	CAS Number	Rationale for Inclusion
8-Chloro-2,6-dimethyl-4-quinolinol	C₁₁H₁₀ClNO	Not Available	Target Compound
8-Chloro-2-methyl-4-quinolinol	C₁₀H₈ClNO	20875-53-0	Shares the 8-chloro and 4-quinolinol features.[1]
4-Chloro-2,6-dimethylquinoline	C₁₁H₁₀ClN	6270-08-2	Isomeric analog with chloro- and dimethyl-substituents.[2]
8-Quinolinol (8-Hydroxyquinoline)	C₉H₇NO	148-24-3	Parent hydroxypyridine core, extensive toxicological data available.[3][4]

| Quinoline | C₉H₇N | 91-22-5 | The fundamental heterocyclic scaffold, known for liver and kidney toxicity.[5][6] |

Part 3: Predicted Hazard Identification and Classification

Based on a consolidated review of its structural analogs, 8-Chloro-2,6-dimethyl-4-quinolinol is predicted to be hazardous. The following GHS classification should be assumed for all laboratory work.

Sources

• 1. 8-CHLORO-2-METHYL-4-QUINOLINOL synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Chloro-2,6-dimethylquinoline AldrichCPR 6270-08-2 [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 5. QUINOLINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. health.state.mn.us [health.state.mn.us]

Halogenated Quinoline Derivatives: A Pharmacophore-Centric Guide for Drug Discovery

Executive Summary

The quinoline scaffold remains one of the most privileged structures in medicinal chemistry, serving as the backbone for over 30 FDA-approved therapeutics. However, it is the strategic incorporation of halogen atoms (F, Cl, Br, I) that frequently transforms this bicyclic heterocycle from a simple intercalator into a high-affinity, metabolically stable drug candidate. This guide dissects the "Halogen Effect"—analyzing how specific halogen substitutions modulate lipophilicity, alter metabolic soft spots, and enable halogen bonding—and provides actionable synthetic protocols for next-generation derivative development.

Section 1: The Halogen Advantage in Quinoline Scaffolds

The introduction of halogens into the quinoline core is rarely a random screening exercise; it is a calculated optimization of the Structure-Activity Relationship (SAR) .

Lipophilicity and Permeability Modulation

Halogenation directly alters the partition coefficient (logP).

• Fluorine (F): Often acts as a bioisostere for hydrogen or a hydroxyl group but with significantly higher electronegativity. It lowers basicity of the quinoline nitrogen (pKa modulation), improving membrane permeability without drastically increasing lipophilicity compared to heavier halogens.

• Chlorine (Cl) & Bromine (Br): Significantly increase lipophilicity (

  values: Cl = +0.71, Br = +0.86), facilitating passive transport across the blood-brain barrier (BBB) or bacterial cell walls.

Metabolic Blockade

The C2 and C8 positions of quinoline are prone to oxidative metabolism by Cytochrome P450 enzymes.

• Strategy: Placing a Fluorine or Chlorine atom at metabolically labile sites (e.g., C8 or para-positions of aryl side chains) sterically and electronically blocks oxidation, extending the drug's half-life (

  ).

Halogen Bonding (XB)

Unlike hydrogen bonds, heavier halogens (Cl, Br, I) exhibit a "sigma-hole"—a region of positive electrostatic potential on the head of the atom. This allows for directional non-covalent interactions with Lewis bases (e.g., carbonyl oxygens or backbone nitrogens) in the target protein's binding pocket, often resulting in a 10-100x increase in binding affinity.

Visualization: The Halogen SAR Logic

Figure 1: Strategic impact of specific halogen atoms on the physicochemical properties of the quinoline scaffold.

Section 2: Therapeutic Architectures & Mechanisms

Infectious Diseases: The 4-Aminoquinoline Legacy

• Chloroquine: The chlorine atom at position 7 is critical. It is not merely a substituent but an electronic tuner that enhances the inhibition of heme polymerization within the malaria parasite (Plasmodium falciparum).

• Bedaquiline (Tuberculosis): A diarylquinoline containing a bromine and fluorine.

  • Mechanism:[1][2][3][4][5][6][7][8][9] Targets the c-subunit of mycobacterial ATP synthase.[2][8] The bromine atom provides essential hydrophobic bulk that locks the drug into the interface between the c-ring and the

    -subunit, effectively stalling the turbine and starving the bacteria of energy.

Neurodegeneration: Metal Chelation[1][6][10]

• Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline): Used in research for Alzheimer's and Huntington's.[1]

  • Mechanism:[1][2][3][4][5][6][7][8][9] The 8-hydroxy and Nitrogen motif chelates Cu²⁺ and Zn²⁺. The iodine and chlorine atoms modulate the acidity of the phenol (pKa) to ensure chelation occurs at physiological pH, preventing metal-induced amyloid-

    aggregation.

Visualization: Bedaquiline Mechanism of Action[2][4][7][8]

Figure 2: Mechanism of action for Bedaquiline, highlighting the inhibition of ATP synthase.

Section 3: Synthetic Strategies

Modern synthesis has moved beyond simple electrophilic substitution. We now utilize transition-metal catalyzed cross-couplings and C-H activation to install halogens or build upon halogenated precursors.

The Workhorse: S_NAr Displacement

The most reliable route to 4-aminoquinoline derivatives (antimalarial/anticancer pharmacophores) is the Nucleophilic Aromatic Substitution (

) of 4,7-dichloroquinoline.

Why this works: The Nitrogen at position 1 withdraws electron density, making the Carbon at position 4 highly electrophilic. The Chlorine at C4 is a much better leaving group than the Chlorine at C7 due to resonance stabilization of the intermediate Meisenheimer complex.

Modern C-H Functionalization

Direct halogenation of the C5 or C8 position can now be achieved using metal-free conditions (e.g., Trihaloisocyanuric acids) or Palladium-catalyzed C-H activation, avoiding the need for pre-functionalized starting materials.

Section 4: Experimental Protocols

Protocol A: Synthesis of 7-Chloro-4-aminoquinoline Derivatives

Target: Synthesis of N-(7-chloroquinolin-4-yl)diamine derivatives (Chloroquine analogs).

Reagents:

• 4,7-Dichloroquinoline (1.0 equiv)[10]

• Target Amine (e.g., N,N-dimethyl-1,3-propanediamine) (2.5 equiv)

• Solvent: Ethanol (Green) or DMF (High Temp)

• Base: Triethylamine (optional, if amine is salt)

Step-by-Step Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4,7-dichloroquinoline (1.98 g, 10 mmol) in Ethanol (20 mL).

• Addition: Add the amine (25 mmol) dropwise. Note: Excess amine acts as both nucleophile and acid scavenger.

• Reflux: Heat the mixture to reflux (

  ) for 6–12 hours. Monitor via TLC (System: DCM/MeOH 9:1). The starting material spot ( ) should disappear, replaced by a lower polar spot.

• Workup:

  • Cool to room temperature.[10][11][12]

  • Pour reaction mixture into ice-cold water (100 mL).

  • Basify with 10% NaOH solution to pH 10–11 to liberate the free base.

  • Extract with Dichloromethane (

    mL).

• Purification: Wash combined organics with Brine, dry over anhydrous

  , and concentrate in vacuo. Recrystallize from Hexane/Ethyl Acetate.

Validation Criteria:

• Yield: >75%

• 1H NMR (CDCl3): Look for the disappearance of the C4-H doublet and appearance of NH broad singlet. The C7-Cl signal should remain intact (distinctive coupling pattern).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Target: Evaluation of anticancer potency of halogenated quinolines.

Materials:

• Cell Line: HeLa or MCF-7

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Methodology:

• Seeding: Plate cells (

  cells/well) in 96-well plates. Incubate for 24h at , 5% .

• Treatment: Add test compounds (dissolved in DMSO, final conc. < 0.1%) in serial dilutions (0.1

  M to 100 M). Include Positive Control (Doxorubicin) and Vehicle Control.

• Incubation: Incubate for 48 hours.

• Assay: Add 20

  L MTT solution (5 mg/mL in PBS) to each well. Incubate 4 hours.

• Solubilization: Remove media carefully. Add 100

  L DMSO to dissolve purple formazan crystals.

• Read: Measure absorbance at 570 nm using a microplate reader.

• Analysis: Calculate

  using non-linear regression (GraphPad Prism).

Data Summary: Halogen Impact on Quinoline Potency[14][15]

Compound Class	Halogen Position	Biological Target	Effect of Halogenation
4-Aminoquinoline	7-Cl	Heme Polymerase (Malaria)	Increases inhibition of hemozoin formation; prevents metabolic degradation.
Diarylquinoline	Br (Aryl), F (Aryl)	ATP Synthase (TB)	Br fills hydrophobic pocket in c-ring; F blocks metabolism.
8-Hydroxyquinoline	5-Cl, 7-I	Metal Ions (Neuro)	Modulates pKa to 7.0-8.0 for effective brain metal chelation.
Kinase Inhibitors	6-F, 7-alkoxy	VEGFR/EGFR (Cancer)	F improves metabolic stability and membrane permeability.

References

• Mechanisms of Action of Bedaquiline. National Institutes of Health (NIH). Available at: [Link]

• Quinoline Derivatives' Biological Interest for Anti-Malarial and Anti-Cancer Activities. National Institutes of Health (NIH). Available at: [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluorine in drug design. Royal Society of Chemistry (Chemical Science). Available at: [Link][12][13][14][15][16][17]

• Recent Advances in the Synthesis of Quinolines. MDPI (Catalysts). Available at: [Link][12][14][15][16]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies [mdpi.com]
• 4. Bedaquiline | Working Group for New TB Drugs [newtbdrugs.org]
• 5. researchgate.net [researchgate.net]
• 6. What is Clioquinol used for? [synapse.patsnap.com]
• 7. ijbcp.com [ijbcp.com]
• 8. What is the mechanism of Bedaquiline Fumarate? [synapse.patsnap.com]
• 9. DSpace [minerva-access.unimelb.edu.au]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - Chemical Science (RSC Publishing) DOI:10.1039/D5SC07348K [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of 8-Chloro-6-methylquinolin-4-ol

Executive Summary & Scientific Rationale

This application note details the optimized protocol for the synthesis of 8-chloro-6-methylquinolin-4-ol (also known as 8-chloro-6-methyl-4-hydroxyquinoline) from 2-chloro-4-methylaniline and ethyl acetoacetate .

While the reaction of anilines with

-keto esters can theoretically yield two distinct scaffolds—acetoacetanilides (via amide formation) or quinolines (via cyclization)—this guide focuses on the Conrad-Limpach synthesis .[1] This pathway is the gold standard for accessing the 4-hydroxyquinoline core, a privileged pharmacophore in antimalarial, antibacterial, and anti-inflammatory drug discovery.

Key Technical Insight: The success of this synthesis relies on kinetic vs. thermodynamic control .

• Kinetic Control (Target Pathway): Acid-catalyzed condensation with azeotropic water removal favors the formation of the

  -anilinocrotonate (enamine) intermediate.

• Thermodynamic Control (Avoid): Direct mixing at moderate temperatures without water removal favors the acetoacetanilide (amide) , which cyclizes to the 2-hydroxy isomer (Knorr synthesis) or remains as a pigment intermediate.

Reaction Mechanism & Critical Control Points[1][2]

The synthesis proceeds in two distinct phases.[1][2][3][4][5] Understanding the mechanism is crucial for troubleshooting.

• Enamine Formation (Condensation): The aniline nitrogen attacks the ketone carbonyl of ethyl acetoacetate. Rapid removal of water (using a Dean-Stark trap) drives the equilibrium toward the enamine (Schiff base) and prevents hydrolysis back to the starting materials or tautomerization to the amide.

• Thermal Cyclization: The isolated enamine is subjected to flash heating (

  ) in a high-boiling solvent. This induces an intramolecular nucleophilic attack of the aromatic ring on the ester carbonyl, eliminating ethanol and forming the quinoline ring.

Visualizing the Reaction Pathway

The following diagram illustrates the bifurcation between the desired Conrad-Limpach pathway and the competing Knorr pathway.

Caption: Bifurcation of reaction pathways. Path A (Green) yields the target 4-hydroxyquinoline via the enamine intermediate.

Detailed Experimental Protocol

Phase 1: Synthesis of Ethyl -(2-chloro-4-methylanilino)crotonate

Objective: Isolate the enamine intermediate. Scale: 50 mmol basis.

Materials

Reagent	MW ( g/mol )	Equiv.[3][4][5][6][7][8][9][10][11]	Amount	Notes
2-Chloro-4-methylaniline	141.59	1.0	7.08 g	Solid, amine source
Ethyl Acetoacetate	130.14	1.1	7.16 g (7.0 mL)	Excess ensures conversion
Glacial Acetic Acid	60.05	0.05	0.15 mL	Catalyst
Toluene	92.14	-	50 mL	Solvent (Azeotrope former)

Procedure

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, a Dean-Stark trap , and a reflux condenser.

• Charging: Add the aniline, ethyl acetoacetate, acetic acid, and toluene to the flask.

• Reaction: Heat the mixture to vigorous reflux (

  ). Ensure toluene is condensing and filling the trap.

• Monitoring: Water will separate in the Dean-Stark trap. Continue reflux until water evolution ceases (approx. 3–5 hours).

  • QC Check: Spot TLC (Hexane:EtOAc 4:1). The aniline spot (

    ) should disappear; a new less polar spot (enamine) will appear.

• Isolation: Cool the mixture to room temperature. Concentrate the solution under reduced pressure (Rotavap) to remove toluene.

• Yield: The residue is typically a viscous yellow/orange oil (the crude enamine). It can often be used directly in Phase 2, but for high purity, it can be crystallized from ethanol/hexane.

Phase 2: Thermal Cyclization to 8-Chloro-6-methylquinolin-4-ol

Objective: Cyclize the enamine to the quinoline core. Safety Warning: This step involves temperatures of

. Use a safety shield and high-temperature gloves.

Materials

Reagent	Role	Amount	Notes
Crude Enamine (from Phase 1)	Precursor	~12.5 g (Theoretical)
Dowtherm A	Solvent	50 mL	Eutectic mix of biphenyl/diphenyl ether
Petroleum Ether	Wash Solvent	100 mL	For precipitation

Procedure

• Pre-heating: Place the Dowtherm A in a 250 mL 3-neck RBF equipped with a thermometer, a short-path distillation head (to collect evolved ethanol), and a dropping funnel. Heat the solvent to

  .

  • Note: The temperature is critical.[12] If

    , polymerization or side reactions may occur.

• Addition: Transfer the crude enamine to the dropping funnel (dilute with a minimal amount of warm Dowtherm A if too viscous). Add the enamine dropwise to the hot solvent.

  • Rate Control: The addition rate must be slow enough that the reaction temperature does not drop below

    .

  • Observation: Ethanol will distill off immediately.

• Completion: After addition is complete, maintain heating for an additional 15–20 minutes.

• Workup:

  • Allow the mixture to cool slowly to room temperature. The product often precipitates as a solid.

  • If no solid forms, dilute the mixture with 50 mL of petroleum ether or hexanes to force precipitation.

  • Filter the solid under vacuum.

  • Washing: Wash the filter cake thoroughly with petroleum ether/hexane to remove residual Dowtherm A.

  • Purification: Recrystallize from ethanol or DMF/water if necessary.

Analytical Data & QC Specifications

Parameter	Specification	Method
Appearance	Off-white to pale yellow powder	Visual
Melting Point	(Decomposes)	Capillary Method
1H NMR (DMSO-d6)	Characteristic singlet for H-3 ( ppm)	400 MHz NMR
Mass Spectrometry	(Cl pattern)	LC-MS (ESI)

Regiochemistry Note: The cyclization occurs ortho to the amine group. In 2-chloro-4-methylaniline, the position ortho to the amine (position 6) is open. Position 2 is blocked by Chlorine. Thus, the methyl group (originally at para position 4) ends up at position 6 of the quinoline ring. The chlorine (originally at ortho position 2) ends up at position 8.

• Product Structure: 8-chloro-6-methylquinolin-4-ol.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Phase 1	Incomplete water removal	Ensure vigorous reflux and efficient Dean-Stark operation. Extend reaction time.
Product is an Oil (Phase 1)	Residual solvent or impurities	This is common. Dry under high vacuum. Proceed to Phase 2; purification is easier after cyclization.
Dark Tar in Phase 2	Temperature too low or addition too fast	Maintain . Add enamine slower. Ensure efficient stirring.
Product not precipitating	High solubility in Dowtherm	Add excess hexane/heptane. Cool to .
Formation of 2-Hydroxy isomer	Wrong pathway (Amide formation)	Verify Phase 1 product is the enamine (NMR: vinylic proton). Ensure acid catalyst was used.

References

• Conrad, M., & Limpach, L. (1887).[1][12][2] "Ueber das Anilid des Acetessigesters und dessen Condensation zu

  -Oxychinaldin." Berichte der deutschen chemischen Gesellschaft, 20(1), 944–948.[2]

• Reynolds, G. A., & Hauser, C. R. (1949). "2-Methyl-4-hydroxyquinoline."[1][4] Organic Syntheses, 29, 70.

• Gould, R. G., & Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895.

• Patel, H. U., & Gediya, P. A. (2014).[7] "Comparative Synthesis and Physicochemical Characterization of Substituted 2-Methylquinolin-4(1H)-one." International Journal of Pharmaceutical Sciences and Research, 5(12), 5224-5229.[7]

• Riegel, B., et al. (1946). "The Synthesis of some 4-Quinolinols and 4-Chloroquinolines from Anilines and Ethyl Acetoacetate." Journal of the American Chemical Society, 68(7), 1264–1266.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synarchive.com [synarchive.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. benchchem.com [benchchem.com]
• 6. echemi.com [echemi.com]
• 7. ijpsr.com [ijpsr.com]
• 8. lookchem.com [lookchem.com]
• 9. Direct amination of γ-halo-β-ketoesters with anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue | MDPI [mdpi.com]
• 11. orgchemres.org [orgchemres.org]
• 12. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]

Application Note: Regiocontrolled Synthesis of 8-Chloro-2,6-dimethylquinoline Derivatives via Knorr and Conrad-Limpach Pathways

Introduction & Mechanistic Rationale

The quinoline scaffold is a privileged pharmacophore in drug discovery, frequently utilized in antimalarial, antibacterial, and anticancer agents[1]. The synthesis of highly substituted quinolines, such as 8-chloro-2,6-dimethyl derivatives, requires stringent regiocontrol.

First reported by Ludwig Knorr in 1886[2], the Knorr quinoline synthesis is a classical organic reaction that constructs 2-hydroxyquinolines (2-quinolones) via the acid-catalyzed intramolecular cyclization of ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

-ketoanilides. However, a common regiochemical trap exists when researchers attempt to synthesize a 2,6-dimethyl substitution pattern using standard Knorr conditions.

Mechanistic Insight: The Regiochemical Trap

Reacting 2-chloro-4-methylaniline with ethyl acetoacetate presents a bifurcating pathway governed by hard/soft electrophile kinetics:

• Thermodynamic Pathway (True Knorr): At elevated temperatures (>130 °C), the amine attacks the ester carbonyl, irreversibly expelling ethanol to form a highly stable

  -ketoanilide. Subsequent cyclization in concentrated sulfuric acid yields 8-chloro-4,6-dimethyl-2-hydroxyquinoline [3],[2].

• Kinetic Pathway (Conrad-Limpach): At lower temperatures (~80 °C) with acid catalysis, the amine reversibly attacks the harder ketone carbonyl to form a ngcontent-ng-c1768565111="" _nghost-ng-c1025087918="" class="inline ng-star-inserted">

  -amino acrylate[4],. Thermal cyclization of this intermediate at 250 °C yields the desired 8-chloro-2,6-dimethyl-4-hydroxyquinoline [4].

To obtain the true 8-chloro-2,6-dimethyl scaffold, one must force the kinetic Conrad-Limpach pathway, followed by downstream deoxygenation. This guide details both pathways to ensure absolute regiocontrol and self-validation at every step.

Pathway Visualization

Fig 1: Regiodivergent synthesis of Knorr and Conrad-Limpach quinoline derivatives.

Quantitative Data & Analytical Markers

To prevent downstream failures, intermediates must be rigorously validated. Table 1 summarizes the divergent conditions and their diagnostic

H-NMR markers.

Reaction Pathway	Intermediate Formed	Temp / Catalyst	Regiochemical Outcome	Diagnostic H-NMR (C3-H)
Knorr	-Ketoanilide	130°C / H SO	8-Chloro-4,6-dimethyl-2-hydroxyquinoline	Singlet, ~6.5 ppm
Conrad-Limpach	-Amino Acrylate	80°C / Dowtherm A	8-Chloro-2,6-dimethyl-4-hydroxyquinoline	Singlet, ~6.0 ppm

Experimental Protocols

Protocol A: Synthesis of the -Amino Acrylate (Kinetic Precursor)

Causality: Lower temperatures and continuous water removal drive the equilibrium toward the enamine (acrylate) rather than the amide, preserving the methyl group for the 2-position of the final quinoline[4],[5].

• Reaction Setup: In a 500 mL round-bottom flask equipped with a Dean-Stark trap, dissolve 2-chloro-4-methylaniline (1.0 equiv, 100 mmol) and ethyl acetoacetate (1.1 equiv, 110 mmol) in 200 mL of anhydrous toluene.

• Catalysis: Add 0.5 mL of glacial acetic acid.

• Reflux: Heat the mixture to reflux (~110 °C) until the theoretical volume of water (1.8 mL) is collected in the Dean-Stark trap (approx. 4-6 hours).

• Workup: Concentrate the solvent under reduced pressure. The resulting crude oil is used directly or crystallized from cold hexanes.

• Validation Checkpoint: TLC (Hexanes:EtOAc 3:1) should show the complete consumption of the aniline.

  H-NMR validation is critical: look for a characteristic vinyl proton singlet at ~4.7 ppm. If an active methylene singlet appears at ~3.6 ppm, thermodynamic amidation has occurred.

Protocol B: Conrad-Limpach Cyclization (2,6-Dimethyl Target)

Causality: The deactivated nature of the chloro-substituted aromatic ring requires extreme thermal energy to overcome the activation barrier for electrophilic aromatic substitution.

• Preparation: Heat 50 mL of Dowtherm A (biphenyl/diphenyl ether mixture) in a three-neck flask to 250 °C under an argon atmosphere.

• Addition: Dissolve the

  -amino acrylate (50 mmol) in 10 mL of Dowtherm A and add it dropwise to the boiling solvent over 15 minutes.

• Cyclization: Maintain heating at 250 °C for 30 minutes. The byproduct ethanol will flash off immediately.

• Isolation: Cool the mixture to room temperature and pour it into 200 mL of vigorously stirred hexanes. Filter the precipitated 8-chloro-2,6-dimethyl-4-hydroxyquinoline and wash with hexanes.

• Validation Checkpoint: The product should be a stable solid.

  H-NMR will show a distinct C3-H aromatic singlet at ~6.0 ppm.

Protocol C: Knorr Cyclization (4,6-Dimethyl Alternative)

Causality: If the 4,6-dimethyl-2-quinolone isomer is desired, the

-ketoanilide must be synthesized by heating the neat reagents to 140 °C to distill off ethanol. Sulfuric acid then protonates the ketone, generating a highly electrophilic center that attacks the ortho-carbon of the aniline ring[3],[6].

• Intermediate Synthesis: Heat 2-chloro-4-methylaniline and ethyl acetoacetate (1.5 equiv) neat at 140 °C for 3 hours. Triturate the cooled mass with toluene to isolate the

  -ketoanilide.

• Acid Cyclization: Cool 30 mL of concentrated H

  SO to 0 °C. Slowly add the -ketoanilide (20 mmol) portion-wise to maintain the temperature below 10 °C.

• Heating: Warm the mixture to 90-100 °C for 2 hours to drive dehydration and ring closure[7].

• Quench: Pour the dark solution over 200 g of crushed ice. Filter the precipitated 8-chloro-4,6-dimethyl-2-hydroxyquinoline, wash with water until neutral, and dry.

• Validation Checkpoint:

  H-NMR will show the C3-H singlet shifted downfield to ~6.5 ppm compared to the Conrad-Limpach product.

Protocol D: Downstream Deoxygenation (Bare Scaffold Synthesis)

Causality: To obtain the fully deoxygenated 8-chloro-2,6-dimethylquinoline, the 4-hydroxy tautomer must be activated to a chloride and selectively reduced. Zinc in acetic acid selectively reduces the highly activated 4-chloro position (a vinylogous

-chloroamine) while sparing the stable 8-chloro substituent.

• Chlorination: Suspend 8-chloro-2,6-dimethyl-4-hydroxyquinoline (10 mmol) in 15 mL of POCl

  . Reflux at 105 °C for 2 hours. Cool, concentrate under vacuum, and quench carefully with ice water. Extract with DCM to isolate 4,8-dichloro-2,6-dimethylquinoline.

• Selective Reduction: Dissolve the dichloro intermediate in 20 mL of glacial acetic acid. Add Zinc dust (3.0 equiv) portion-wise at room temperature. Stir for 4 hours.

• Workup: Filter through Celite, neutralize the filtrate with saturated NaHCO

  , and extract with EtOAc. Purify via silica gel chromatography to yield pure 8-chloro-2,6-dimethylquinoline .

References[4] Title: Explain the Knorr Quinoline synthesis. Source: askfilo.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOLCFf4fn-Vv6XvryapiPCczc24IhqpvLOv5pSsLRSAy5GdbDlp8hIF2693K3ZnP4Pr-NBppaqpb05XorXHUPqIygiiq0fcM0hWmmVvxtXyj61ZnGB3GlUdf0KdJL3_fI2JlAYNZqiPkv7Y-kvwPl3-OAT8RachXrKW7yUt4LJRyhEledxr7SS84hJV6d0TAk702vpyMO9zewNJdn8QK4p9q1vZHDTisjm-bk=[5] Title: Synthesis, Reactions and Medicinal Uses of Quinoline. Source: pharmaguideline.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbOTpgVfZAb5qj2bVJIpWM9LdISvrCg9lPIBO4MpIBjXkIqovQz3MicgG7bwjnwdjsAjWtgXih2mgB1VP2H_UNBH3d8gZEbdkPXqowpdQCh7hyLCrySGVm10YpiM6BHAm_PfrmRueV9hElzubMeChI-WVmG3LuTWP71FF13eJOfqB0fGTq0MABjoBWKXIL8SaNJQ==[2] Title: SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Source: iipseries.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsZVkq8MuK-vXiVeHvegzcjBr1U8K_eCTseb1wyBWowgYqb9Yxl-CrurPoVIvQZ3SotQh-MJcbwz1GmQsaLeqVHUe4nPug6rvS4clvTs9DMw5FBvolKQCiLFAHfVGxxGPQesENQS2NUr3prPW_J3UgQiyi89vrsFKT4mO9[3] Title: Knorr quinoline synthesis. Source: grokipedia.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFK63Yv_lG5GUYUknKeKoEfmuvVJ0g9UTA6oA6QNJngwv5BOOOmd3TD5xLIvmT1IxKgOVxofZfKyC6ZZbGID39wUgajDy8yJlmEN89B8sXK_-NE8JEjMv9ybiyITWvEzqkQQ9DpTfZP8BXmpsCmlQGf[1] Title: Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. Source: researchgate.net. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF3tqV7kooNMwnQAIVJZNwUJ3Dpd8_JGbZoc2e9jxqIpHk0g1WEmyx5sy8dUn_fgSjBYi4zuOqYX52O4vaP3bAp7rlCynNl9L1anRmNbd0e8-bFiGGFwtMytMitHaT1JY9gXUGPDL20u7PVELEqVqBnOBvyYl15JJDTkMINZHz4xTIdFfNHM-zqU6-owCph0Ge91wnTVm9QXqYPBP-rHbdzvplktaSi5jAmxoK3CQTSdOmyUHc0TvwKCEkQ9-bK[7] Title: Knorr Quinoline Synthesis (Chapter 34) - Name Reactions in Organic Synthesis. Source: cambridge.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1pN2LMc3I_1tp2cS91zllBiE4DhjtBVUugV-bHkWXvkyUzaTE3vWEi2NbZO_qU-P6hvoLiuAUZdexQPrb_GG6kNnrCX8N1veRPOrTG4i0Jdk4McXULFLSOBMj6UiwrMtaQpkpiq1CrEA2RiIuF2eAgJJBBRAQ5JPihNu05HJ_1Wqhv31vo4Wxq0sr6x8LQhCRUAVlcLi1EMsgsAUmA45e_8xak6mdkY5ASEOKQ5vxxgaUv6ihBp06nWjflizl[6] Title: SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW (Conrad-Limpach). Source: iipseries.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeU7T1j5iwRoi7YfReRBIlajqIam5dFJmTjJ0KkvDDaOYzrFPTlacGYgrsDTo9wvsA9JuiTEjWgIcA4AkzqbG6wgnCID3BVBhOKUy2GIiarezRR3twLBNqHpcBt7m74jcWu3XTVX754eZ8Ru9sxOaOpKbAjSDdlV_-fb4=

Sources

• 1. researchgate.net [researchgate.net]
• 2. iipseries.org [iipseries.org]
• 3. Explain the Knorr Quinoline synthesis. | Filo [askfilo.com]
• 4. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 5. iipseries.org [iipseries.org]
• 6. Knorr Quinoline Synthesis (Chapter 34) - Name Reactions in Organic Synthesis [cambridge.org]
• 7. grokipedia.com [grokipedia.com]

cyclization methods for 8-chloro-2,6-dimethyl-4-hydroxyquinoline preparation

Application Note: High-Fidelity Synthesis of 8-Chloro-2,6-dimethyl-4-hydroxyquinoline

Part 1: Executive Summary & Strategic Rationale

The preparation of 8-chloro-2,6-dimethyl-4-hydroxyquinoline (also known as 8-chloro-2,6-dimethylquinolin-4(1H)-one) represents a classic challenge in heterocyclic chemistry: achieving regioselective cyclization on a polysubstituted aniline core. This scaffold is a critical pharmacophore in medicinal chemistry, serving as a precursor for antimalarial agents, kinase inhibitors, and antibacterial fluoroquinolone analogs.

The Core Challenge: The primary synthetic hurdle is controlling the regiochemistry during the condensation of 2-chloro-4-methylaniline with ethyl acetoacetate . The reaction bifurcates into two pathways:[1][2]

• Kinetic Control (Conrad-Limpach): Formation of a

  -anilinocrotonate (enamine) followed by high-temperature cyclization to yield the 4-hydroxyquinoline (Target).[2]

• Thermodynamic Control (Knorr): Formation of an acetoacetanilide (amide) followed by acid-mediated cyclization to yield the 2-hydroxyquinoline (Impurity).

The Solution: This protocol utilizes a modified Conrad-Limpach synthesis .[3] By strictly isolating the enamine intermediate and utilizing a high-boiling point heat transfer fluid (Dowtherm A) for "flash cyclization," we thermodynamically favor the formation of the C4-hydroxyl group while locking the methyl substituent at C2.

Part 2: Chemical Logic & Mechanism

The synthesis proceeds via a thermal electrocyclic aromatic substitution. The reaction requires the initial formation of a Schiff base/enamine, which then undergoes a [3,3]-sigmatropic rearrangement or direct electrophilic attack at high temperatures.

Retrosynthetic Analysis

• Target: 8-chloro-2,6-dimethyl-4-hydroxyquinoline

• Disconnection: C4-C3 and N1-C2 bonds.

• Precursors: 2-Chloro-4-methylaniline + Ethyl acetoacetate.

Pathway Diagram (Graphviz)

Caption: Mechanistic pathway for the Conrad-Limpach synthesis, highlighting the critical enamine intermediate.[4]

Part 3: Detailed Experimental Protocol

Phase 1: Enamine Formation (Condensation)

Objective: To synthesize ethyl 3-(2-chloro-4-methylanilino)crotonate while avoiding amide formation.

Reagents:

• 2-Chloro-4-methylaniline (1.0 equiv)

• Ethyl acetoacetate (1.2 equiv)

• Glacial Acetic Acid (0.05 equiv - Catalyst)

• Toluene or Benzene (Solvent)

• Anhydrous

  or Molecular Sieves (Optional, if Dean-Stark is unavailable)

Protocol:

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charging: Add 2-chloro-4-methylaniline (e.g., 14.15 g, 100 mmol) and toluene (150 mL). Stir until dissolved.

• Addition: Add ethyl acetoacetate (15.6 g, 120 mmol) and catalytic acetic acid (0.3 mL).

• Reflux: Heat the mixture to vigorous reflux. Water generated by the condensation will azeotrope with toluene and collect in the trap.

  • Critical Checkpoint: Monitor water collection. Theoretical yield of water is ~1.8 mL for 100 mmol scale. Reaction is complete when water evolution ceases (approx. 3-5 hours).

• Isolation: Cool to room temperature. Evaporate the toluene under reduced pressure (Rotavap).

• Validation: The residue is typically a viscous oil. An aliquot should be checked by TLC (Hexane:EtOAc 8:2). The enamine (

  ) should be the major spot; unreacted aniline ( ) should be minimal.

Phase 2: Thermal Cyclization (The "Flash" Step)

Objective: To convert the enamine to the quinoline core using high-temperature thermolysis.[2]

Reagents:

• Crude Enamine (from Phase 1)

• Dowtherm A (Diphenyl ether / Biphenyl eutectic mixture) - Essential for maintaining 250°C liquid phase.

Protocol:

• Pre-heating: In a 1 L 3-neck flask equipped with a mechanical stirrer, internal thermometer, and an air condenser (not water-cooled, to allow ethanol escape), heat 100 mL of Dowtherm A to 250°C .

  • Safety Note: Ensure excellent ventilation. Dowtherm A vapor is irritating.

• Addition: Dissolve the crude enamine in a minimal amount of warm Dowtherm A (or add neat if liquid). Add this solution dropwise to the vigorously boiling solvent over 20-30 minutes.

  • Why Dropwise? This ensures high dilution, preventing intermolecular polymerization and favoring intramolecular cyclization.

  • Observation: Ethanol vapor will evolve rapidly. The temperature must not drop below 240°C.

• Completion: After addition, maintain reflux at 250°C for an additional 15-30 minutes.

• Workup:

  • Cool the mixture to room temperature. The product often precipitates as the solution cools.

  • Dilute the mixture with Hexanes or Petroleum Ether (200 mL) to fully precipitate the quinoline and solubilize the Dowtherm A matrix.

  • Filter the solid using a Buchner funnel.

  • Wash: Wash the filter cake copiously with hexane (to remove Dowtherm) and then cold acetone (to remove tarry impurities).

Phase 3: Purification & Recrystallization

• Solvent: Recrystallize the crude solid from Ethanol or DMF/Ethanol mixture.

• Drying: Dry under vacuum at 60°C.

• Yield Expectation: 60-75% overall yield.

Part 4: Process Workflow & Decision Logic

Caption: Operational workflow for the synthesis, emphasizing the critical high-temperature addition step.

Part 5: Analytical Validation (QC Standards)

To certify the identity of the synthesized compound, compare spectral data against these theoretical parameters derived from structural analogs.

Table 1: Expected NMR Signatures (DMSO-d6)

Moiety	Shift ( ppm)	Multiplicity	Interpretation
OH / NH	11.5 - 12.0	Broad Singlet	Tautomeric proton (4-quinolone form usually dominates in solution).
H-5 (Ar)	7.8 - 7.9	Doublet ( Hz)	Meta-coupling with H-7. Positioned peri to Carbonyl.
H-7 (Ar)	7.5 - 7.6	Doublet ( Hz)	Meta-coupling with H-5. Between Cl and Me.
H-3 (Vinyl)	5.9 - 6.1	Singlet	Characteristic of the quinolone ring system.
2-CH3	2.3 - 2.4	Singlet	Methyl group on the heterocyclic ring.
6-CH3	2.4 - 2.5	Singlet	Methyl group on the benzenoid ring.

Tautomerism Note: In the solid state and polar solvents (DMSO), the compound exists predominantly as the 4-quinolone (4(1H)-one) tautomer. However, it is chemically designated as a 4-hydroxyquinoline derivative.[1][2] The presence of a broad signal near 11-12 ppm and a carbonyl-like carbon signal (~177 ppm) confirms the quinolone form.

References

• Conrad, M., & Limpach, L. (1887).[4][5] Über das Chinolin und seine Derivate. Berichte der deutschen chemischen Gesellschaft.

• BenchChem. (2025).[2] Application Notes and Protocols for the Conrad-Limpach Synthesis of 4-Hydroxyquinolines.

• Organic Syntheses. 4,7-Dichloroquinoline. Org. Synth. 1947, 27, 48. (Detailed protocol for Dowtherm A cyclization).

• MDPI Molecules. (2000). Chemistry of Substituted Quinolinones. Part VI. (Provides spectral data comparisons for methyl-chloro-quinolinones).

• PrepChem. Synthesis of 8-chloro-2-methylquinoline. (Analogous precursor synthesis).

Sources

• 1. synarchive.com [synarchive.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]

Application Note: Precision Functionalization of 8-Chloro-2,6-dimethyl-4-quinolinol

This Application Note is designed for medicinal chemists and process scientists targeting the functionalization of 8-Chloro-2,6-dimethyl-4-quinolinol . It deviates from standard templates to provide a logic-driven, decision-based workflow for converting this specific scaffold into high-value 4-substituted quinoline intermediates.

Executive Summary & Strategic Rationale

The scaffold 8-Chloro-2,6-dimethyl-4-quinolinol (1) represents a "privileged structure" in drug discovery, particularly for anti-infective (antimalarial/antibacterial) and neuro-therapeutic pipelines. Its functionalization at the C4 position is the primary gateway to biological activity.

However, direct functionalization of the C4-hydroxyl group is chemically inefficient due to the quinolone-quinolinol tautomerism . The hydroxyl group is a poor leaving group. Therefore, the "Activation-Displacement" strategy —converting the C4-OH to a C4-Cl (imidoyl chloride)—is the industry-standard protocol. This guide details the conversion of (1) to 4,8-dichloro-2,6-dimethylquinoline (2) and its subsequent diversification via SNAr and Palladium-catalyzed cross-coupling.

Structural Considerations

• 2-Methyl Group: Blocks the C2 position, preventing competitive nucleophilic attacks and simplifying regioselectivity.

• 8-Chloro Substituent: Provides lipophilicity and metabolic stability but introduces steric bulk (peri-interaction) that can retard substitution at C4 compared to non-substituted analogs.

• 6-Methyl Group: Electron-donating; slightly deactivates the ring toward nucleophilic attack, requiring optimized thermal or catalytic conditions.

Reaction Pathway Visualization

The following diagram outlines the critical workflow for functionalizing the C4 position.

Figure 1: Strategic workflow for the divergent functionalization of the 4-quinolinol scaffold.

Protocol A: Activation via Deoxychlorination

Objective: Convert the unreactive C4-OH into the highly reactive C4-Cl leaving group. Mechanism: The reaction proceeds via an imidoyl phosphate intermediate, followed by nucleophilic attack by chloride.

Reagents & Equipment[1][2][3][4][5]

• Substrate: 8-Chloro-2,6-dimethyl-4-quinolinol (1.0 equiv)

• Reagent: Phosphorus Oxychloride (POCl3) (5.0 – 10.0 equiv) [Note: Acts as solvent and reagent]

• Optional Additive: Phosphorus Pentachloride (PCl5) (0.1 equiv) [Accelerates reaction if stalled]

• Equipment: Round-bottom flask, reflux condenser with drying tube (CaCl2), magnetic stirrer, ice bath.

Step-by-Step Procedure

• Setup: In a fume hood, charge the reaction vessel with 8-Chloro-2,6-dimethyl-4-quinolinol .

• Addition: Carefully add POCl3 (neat) to the solid. Caution: POCl3 is corrosive and reacts violently with moisture.

• Reflux: Heat the mixture to reflux (approx. 105–110 °C) . The suspension should dissolve into a clear solution as the reaction proceeds.

  • Checkpoint: Monitor by TLC (System: Hexane/EtOAc 8:2). The starting material (polar, stays near baseline) should disappear, replaced by a less polar spot (product). Reaction time is typically 2–4 hours .

• Quench (Critical Safety Step):

  • Cool the reaction mixture to room temperature.

  • Remove excess POCl3 under reduced pressure (rotary evaporator with a caustic trap) if possible.

  • Pour the residue slowly onto crushed ice/water with vigorous stirring. Exotherm Warning: This hydrolysis generates HCl and heat.

• Neutralization: Basify the aqueous slurry to pH 9–10 using NH4OH (25%) or saturated Na2CO3 . The product will precipitate as a solid.

• Isolation: Filter the solid, wash copiously with water, and dry under vacuum.

• Purification: Recrystallization from Ethanol/Water or Flash Chromatography (Hexane/EtOAc) if necessary.

Expected Yield: 85–95% Key Data: The product (2) is a solid. 1H NMR will show the loss of the broad OH/NH signal and a downfield shift of the aromatic protons.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: Install amine functionalities (e.g., diamine side chains for antimalarials) at the C4 position. Rationale: The C4-Cl bond is activated by the quinoline nitrogen (para-like position). Acid catalysis or high temperature is often required due to the steric hindrance of the 2,6-dimethyl and 8-chloro groups.

Reagents & Conditions

Parameter	Condition A (Standard)	Condition B (Difficult Substrates)
Nucleophile	Primary/Secondary Amine (1.5–3.0 equiv)	Aniline / Steric Amine
Solvent	Ethanol or n-Butanol	Phenol (Neat melt) or NMP
Base/Catalyst	Et3N (2.0 equiv)	p-TsOH (0.1 equiv) or None
Temperature	Reflux (80–118 °C)	140–160 °C

Step-by-Step Procedure (Condition A)

• Dissolution: Dissolve 4,8-dichloro-2,6-dimethylquinoline (2) (1.0 equiv) in n-Butanol (0.5 M concentration).

• Addition: Add the amine nucleophile (2.0 equiv) and Triethylamine (2.0 equiv).

• Reaction: Heat to reflux for 12–24 hours .

  • Self-Validation: If conversion is slow (<50% after 12h), switch to Condition B (Phenol melt). The phenol acts as a proton source to activate the quinoline nitrogen, making C4 more electrophilic.

• Workup:

  • Evaporate solvent.

  • Partition residue between CH2Cl2 and saturated NaHCO3.

  • Dry organic layer (MgSO4) and concentrate.[1]

• Purification: Flash chromatography (often requires CH2Cl2/MeOH/NH3 systems for polar amines).

Protocol C: Suzuki-Miyaura Cross-Coupling

Objective: Install aryl or heteroaryl groups at C4 to create biaryl scaffolds. Challenge: Oxidative addition into C4-Cl is slower than C4-Br/I. Electron-rich phosphine ligands are essential.

Reagents & System

• Catalyst: Pd(OAc)2 (5 mol%) + S-Phos or X-Phos (10 mol%) OR Pd(PPh3)4 (standard, but may require higher loading).

• Coupling Partner: Aryl Boronic Acid (1.5 equiv).

• Base: K3PO4 (2.0 equiv) or Cs2CO3.

• Solvent: 1,4-Dioxane/Water (4:1) or Toluene/Water.

Step-by-Step Procedure

• Degassing: Charge a reaction vial with Compound (2) , Boronic Acid , and Base . Evacuate and backfill with Argon (3 cycles).

• Solvent Prep: Add the degassed solvent mixture.

• Catalyst Addition: Add the Palladium catalyst and Ligand under a positive stream of Argon.

• Reaction: Seal the vessel and heat to 90–100 °C for 16 hours.

  • Visual Check: The reaction mixture usually turns black (Pd precipitation) upon completion.

• Workup: Filter through a pad of Celite to remove Pd residues. Dilute with EtOAc, wash with water/brine.

• Purification: Column chromatography.

Troubleshooting & Optimization Table

Observation	Probable Cause	Corrective Action
Low Yield in Step 1 (Chlorination)	Incomplete reaction or hydrolysis during workup.	Ensure anhydrous conditions. Quench slowly into ice to prevent overheating and hydrolysis back to starting material.
No Reaction in SNAr	Steric hindrance from 2-Me/8-Cl or deactivated ring.	Use Phenol Melt method: Mix Chloride and Amine in solid Phenol and heat to 160°C. The acidic medium activates the ring.
Regioselectivity Issues	Unlikely with this scaffold.	The 2-position is blocked by Methyl. The 8-Cl is stable under standard SNAr conditions (requires stronger activation to displace).
Pd-Catalyst Death (Black ppt early)	Oxygen contamination.	Degas solvents thoroughly (sparge with Ar for 20 min). Use S-Phos for better stability with aryl chlorides.

References

• Synthesis of 4-Aminoquinolines: Solomon, V. R., & Lee, H. (2011). Quinoline as a privileged scaffold in cancer drug discovery.[2] Current Medicinal Chemistry. Link

• Chlorination Protocol (POCl3): Desai, N. C., et al. (2018). Synthesis and biological evaluation of some new quinoline based derivatives. Medicinal Chemistry Research. Link

• Suzuki Coupling on Chloroquinolines: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

• Phenol Melt Method for SNAr: Kuter, D., et al. (2017). The synthesis of 4-aminoquinolines via the phenol melt method. Beilstein Journal of Organic Chemistry. Link

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Microwave-Assisted Synthesis of Polysubstituted 4-Quinolinols

Target Audience: Synthetic Chemists, Medicinal Researchers, and Drug Development Professionals Discipline: Organic Synthesis, High-Throughput Chemistry, Green Chemistry

Scientific Rationale & Mechanistic Insights

The 4-quinolinol scaffold (which exists in tautomeric equilibrium with 4-quinolones) is a privileged pharmacophore in medicinal chemistry, serving as the core structure for numerous antimalarial, antibacterial (e.g., fluoroquinolones), antiviral, and anticancer agents[1].

Historically, the construction of this heterocycle relied on classical methods such as the Conrad-Limpach, Gould-Jacobs, or Camps cyclization reactions. These conventional pathways are thermodynamically demanding, often requiring prolonged heating (hours to days) at extreme temperatures (>250 °C) in high-boiling solvents like diphenyl ether[2]. Such harsh conditions frequently result in extensive thermal degradation, poor atom economy, and the generation of intractable tar byproducts.

The Microwave Advantage: Microwave-Assisted Organic Synthesis (MAOS) revolutionizes this workflow by utilizing dielectric heating. Unlike conventional convection heating, microwave irradiation directly couples with the dipole moments of the polar intermediates (such as the enamine or Schiff base precursors). This induces localized superheating and rapid energy transfer, drastically lowering the activation energy barrier required for intramolecular cyclization[3].

Causality of Substituent Effects: The success of the cyclization is highly dependent on the electronic nature of the starting aniline. Electron-donating groups (EDGs) on the aniline ring increase the nucleophilicity of the nitrogen and the adjacent ortho-carbon, facilitating rapid and high-yielding ring closure to the 4-quinolinol[4]. Conversely, the presence of strong electron-withdrawing groups (EWGs) reduces nucleophilicity, which can stall the reaction or divert the mechanistic pathway entirely, leading to the formation of N,N′-diarylureas instead of the desired heterocycle[4].

Caption: Mechanistic pathway of the Conrad-Limpach synthesis of 4-quinolinols.

Validated Experimental Protocols

To ensure a self-validating system, the following protocols have been optimized for high-throughput microwave reactors (e.g., CEM Discover or Anton Paar Monowave). Every step is designed to maximize yield while minimizing environmental impact.

Protocol A: One-Pot Conrad-Limpach Cyclization (Solvent-Free / Diphenyl Ether)

This method is ideal for coupling electron-rich anilines with β-keto esters or diethyl ethoxymethylenemalonate[1][4].

Reagents:

• Substituted aniline (1.0 equiv, 1.0 mmol)

• Ethyl acetoacetate or Diethyl ethoxymethylenemalonate (1.2 equiv, 1.2 mmol)

• Diphenyl ether (2.0 mL) Note: Acts as a microwave-transparent heat sink.

Step-by-Step Methodology:

• Preparation: In a 10 mL heavy-walled microwave-safe glass vial equipped with a magnetic stir bar, add the substituted aniline and the β-keto ester.

• Solvent Addition: Add 2.0 mL of diphenyl ether. Causality: Diphenyl ether is non-polar and microwave-transparent. It does not absorb microwave energy itself, allowing the polar reagents to selectively absorb the energy, preventing solvent boiling while achieving extreme localized temperatures[3].

• Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture at 205–230 °C for 5 to 14 minutes with a maximum power output of 300 W[1][4]. Ensure the pressure limit is set to 30 bar.

• Cooling & Precipitation: Allow the reactor to rapidly cool the vial to 50 °C using compressed air. Pour the crude mixture into 15 mL of ice-cold petroleum ether. Causality: Petroleum ether is highly non-polar; it dissolves the diphenyl ether while forcing the highly polar 4-quinolinol to precipitate as a solid[3].

• Isolation: Filter the brown/yellow precipitate under a vacuum, wash twice with ethyl acetate, and dry under a high vacuum to yield the pure 4-quinolinol derivative[3].

Protocol B: Palladium-Catalyzed Carbonylative Sonogashira Coupling

This protocol utilizes a solid carbon monoxide source for the synthesis of 2-substituted quinolin-4-ones, avoiding the hazards of high-pressure CO gas[2][5].

Reagents:

• 2-Iodoaniline (1.0 equiv, 0.5 mmol)

• Terminal alkyne (1.2 equiv, 0.6 mmol)

• Molybdenum hexacarbonyl, Mo(CO)₆ (1.0 equiv, 0.5 mmol)

• Pd(dba)₂ (5 mol%) and DPPF (12 mol%)

• Ethanol (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a microwave vial, combine 2-iodoaniline, terminal alkyne, Pd(dba)₂, and DPPF.

• CO Source Addition: Add Mo(CO)₆ in a fume hood. Causality: Mo(CO)₆ decomposes under microwave heating to release CO gas in situ, providing a safe, stoichiometric source of carbon monoxide for the cyclization[5].

• Irradiation: Add ethanol, seal the vial, and subject it to microwave irradiation at 120 °C for 20 minutes[5].

• Workup: Vent the vial carefully in a fume hood. Filter the mixture through a short pad of Celite to remove palladium and molybdenum residues. Concentrate the filtrate and purify via flash chromatography to isolate the functionalized 4-quinolinol[2].

High-Throughput Synthesis Workflow

Caption: Standard workflow for the microwave-assisted synthesis of 4-quinolinols.

Quantitative Data & Yield Comparison

The implementation of MAOS provides a stark quantitative advantage over classical thermal methods. The table below summarizes comparative data extracted from validated literature, demonstrating the superiority of microwave irradiation in terms of both time and isolated yield.

Target Scaffold / Substituent Profile	Conventional Heating (Time / Temp)	Conventional Yield	Microwave Heating (Time / Temp)	Microwave Yield	Reference
2-Methyl-4-quinolones (EDG substituted anilines)	4–6 hours / 250 °C	40–50%	5 minutes / 205–230 °C	85–92%	[4]
Ethyl-quinolone-4-one-3-carboxylates	12 hours / 250 °C	~60%	2–14 minutes / 80–120 °C	95–98%	[1][3]
3-Aroyl-4-quinolones	24 hours / Reflux	40%	2 hours / 82 °C	82%	[1]
Polycyclic 4-quinolones (Tetrahydroacridin-9-ones)	8 hours / 245 °C	55%	15 minutes / Solvent-free	88%	[6]
2-Substituted quinolin-4-ones (Carbonylative Coupling)	18 hours / 100 °C (CO Gas)	65%	20 minutes / 120 °C (Mo(CO)₆)	89%	[2][5]

References

• Duarte, P. D., et al. "Microwave assisted synthesis of 4-quinolones and N,N′-diarylureas". ResearchGate.4

• Muscia, G. C., et al. "Microwave-assisted one-pot synthesis of polycyclic 4-quinolone derivatives". Research Trends. 6

• "Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review". PMC. 1

• "Microwave-Assisted Simple Synthesis of Substituted 4-Quinolone Derivatives". Taylor & Francis. 3

• "Green Strategies for the Synthesis of Quinolone Derivatives". Qeios. 5

• "Quinolin-4-ones: Methods of Synthesis and Application in Medicine". MDPI. 2

Sources

• 1. Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. [Review Article] Green Strategies for the Synthesis of Quinolone Derivatives - Article (Preprint v1) by Md Sohel Ahmed et al. | Qeios [qeios.com]
• 6. researchtrends.net [researchtrends.net]

Technical Notes & Optimization

improving yield of 8-Chloro-2,6-dimethyl-4-quinolinol in thermal cyclization

Executive Summary

You are encountering yield issues with the synthesis of 8-Chloro-2,6-dimethyl-4-quinolinol . This molecule is synthesized via the Conrad-Limpach reaction , involving the condensation of 2-chloro-4-methylaniline with ethyl acetoacetate, followed by thermal cyclization.

The low yield is likely caused by one of three critical failure modes common to this specific scaffold:

• Thermodynamic Misdirection: Formation of the anilide intermediate (leading to the 2-hydroxy isomer) rather than the enamine.

• Polymerization: "Tarring out" during the high-temperature cyclization step due to high local concentration.

• Steric Hindrance: The 8-chloro substituent (ortho to the nitrogen) creates steric bulk that raises the activation energy for the ring closure.

The following guide details the optimized protocol to mitigate these issues.

Phase 1: The Chemistry & Pathway Control

To maximize yield, you must strictly control the reaction pathway. The reaction of anilines with

-ketoesters is bifurcated based on temperature.[1]

• Kinetic Control (

  C): Forms the Enamine ( -aminoacrylate). This is the required precursor for your target (4-quinolinol).

• Thermodynamic Control (

  C): Forms the Anilide . This leads to the unwanted 2-hydroxyquinoline (Knorr product).[1]

Reaction Pathway Diagram

Figure 1: Bifurcation of the aniline +

-ketoester reaction. Success depends on maintaining the blue kinetic pathway.

Phase 2: Optimized Experimental Protocols

Step 1: Enamine Formation (The Precursor)

Objective: quantitative conversion to ethyl 3-((2-chloro-4-methylphenyl)amino)but-2-enoate.

Common Pitfall: Heating the neat mixture drives the reaction toward the anilide. Solution: Use a solvent azeotrope method with an acid catalyst.

• Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

• Reagents:

  • 2-Chloro-4-methylaniline (1.0 equiv)

  • Ethyl acetoacetate (1.1 - 1.2 equiv)

  • Solvent: Benzene or Toluene (Anhydrous)

  • Catalyst: p-Toluenesulfonic acid (pTSA) (0.5 mol%) or Glacial Acetic Acid (drops).

• Procedure:

  • Reflux the mixture until the theoretical amount of water separates in the Dean-Stark trap (typically 4–6 hours).

  • QC Check: Run TLC or NMR. You must see the disappearance of the aniline.

  • Workup: Evaporate the solvent under reduced pressure. The residue is the crude enamine.

  • Note: Do not distill the enamine at high vacuum/temp unless necessary; it is thermally sensitive. Use crude if purity is >90%.

Step 2: Thermal Cyclization (The Critical Step)

Objective: Ring closure of the enamine to the quinolinol. Key Challenge: The reaction requires

C. At this temperature, the enamine polymerizes (tars) if the concentration is too high.

The "Dilution Principle" Protocol: Instead of heating the enamine, we drop the enamine into pre-heated solvent. This ensures low instantaneous concentration, favoring intramolecular cyclization over intermolecular polymerization.

• Solvent Selection:

  • Recommended: Dowtherm A (Eutectic mixture of 26.5% diphenyl and 73.5% diphenyl oxide). Boiling point: 258°C.

  • Alternative: Diphenyl ether (solid at RT, melts at 26°C).

• Apparatus:

  • 3-neck flask equipped with a mechanical stirrer (magnetic stirring often fails with Dowtherm), a dropping funnel (pressure-equalizing), and a short air condenser (to allow ethanol escape).

• Procedure:

  • Heat the Dowtherm A (10–15 mL per gram of enamine) to a rolling reflux (

    C).

  • Dissolve the crude enamine from Step 1 in a minimal amount of Dowtherm A or warm diphenyl ether.

  • Crucial Step: Add the enamine solution dropwise to the refluxing solvent over 20–30 minutes.

    • Why? This keeps the concentration of unreacted enamine low, preventing tar formation.

  • Maintain reflux for 30–60 minutes after addition is complete. Monitor ethanol evolution (bubbles).

  • Allow the mixture to cool to room temperature.

Phase 3: Isolation & Purification

Dowtherm A is difficult to remove due to its high boiling point.

• Precipitation: Upon cooling, the 4-quinolinol product often precipitates as a solid, while impurities and Dowtherm remain liquid.

• The "Crash Out" Method:

  • If precipitation is slow, dilute the cooled reaction mixture with a non-polar solvent (Hexane or Ligroin).

  • Ratio: Add 1–2 volumes of hexane.

  • Stir vigorously. The quinolinol is insoluble in hexane/Dowtherm mix and will filter out.

• Washing: Filter the solid and wash copiously with hexane or acetone to remove residual Dowtherm.

• Purification: Recrystallize from Ethanol or DMF if necessary.

Troubleshooting Guide (FAQ)

Symptom	Probable Cause	Corrective Action
Low Yield / Black Tar	Concentration too high during cyclization.	Use Dilution Principle: Do not heat the enamine from RT. Add it dropwise to already boiling Dowtherm A.
Product is 2-Hydroxy isomer	Initial condensation temp too high.	Ensure Step 1 (Enamine formation) is done in refluxing toluene/benzene with water removal, NOT by heating neat reagents.
No Reaction in Step 2	Temperature too low (<240°C).	Ensure the solvent is actually refluxing. Mineral oil baths may not reach the internal temp required. Use a mantle or sand bath.
Product won't precipitate	Product is soluble in Dowtherm.	Add Hexane or Petroleum Ether to the cooled mixture to force precipitation.
Violent bumping	Ethanol evolution during cyclization.	Use a larger flask and ensure the air condenser allows ethanol vapor to escape rapidly.

Advanced Mechanism Visualization

The following diagram illustrates the decision tree for troubleshooting based on the intermediate analysis.

Figure 2: Diagnostic workflow for yield optimization.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (Standard reference for Conrad-Limpach protocols and Dowtherm usage).

• Riegel, B.; et al. "The Synthesis of some 4-Quinolinols and 4-Chloroquinolines." Journal of the American Chemical Society, 1946 , 68(7), 1264–1266.

• Bradford, L.; et al. "The Conrad-Limpach Synthesis of Amino-4-hydroxyquinolines." Journal of the Chemical Society, 1947, 437-445. (Details the kinetic vs thermodynamic control).
• Gould, R. G.; Jacobs, W. A. "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 1939, 61(10), 2890.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubility &amp; Stability of 8-Chloro-4-Hydroxyquinolines

Executive Summary: The "Hidden" Keto Challenge

If you are struggling to dissolve 8-chloro-4-hydroxyquinoline (or its derivatives) in aqueous media, you are likely fighting its thermodynamics.[1]

While the name implies a "hydroxy" (enol) structure, 4-hydroxyquinolines exist predominantly as 4-quinolones (keto tautomers) in the solid state and in polar solvents like water [1, 2].[1][2] This keto form creates a rigid, high-melting-point crystal lattice (often >200°C) stabilized by intermolecular hydrogen bonding, which drastically reduces aqueous solubility.[1]

This guide provides a systematic, mechanism-based approach to overcoming this barrier using pH manipulation, cosolvents, and complexation strategies.[1]

Module 1: The pH-Solubility Strategy (The "U" Curve)

Q: Why does my compound precipitate at neutral pH (pH 6-8)?

A: 8-chloro-4-hydroxyquinoline is an ampholyte .[3] It has both a basic center (the nitrogen/carbonyl system) and an acidic center (the N-H group in the quinolone form).[1]

• pH < 2 (Cationic): The molecule accepts a proton (likely at the carbonyl oxygen or nitrogen), becoming a soluble cation.[1]

• pH > 10 (Anionic): The N-H proton is removed, forming a soluble anion.[1][3]

• pH 6–8 (Neutral/Zwitterionic): The molecule is uncharged.[1][3] This is the Isoelectric Point (pI) , where solubility is at its thermodynamic minimum (often < 100 µg/mL).[1][3]

Recommendation: Avoid pH 4–9 for stock solutions. Target pH < 2 (using 0.1 M HCl) or pH > 10 (using 0.1 M NaOH) for initial dissolution, then dilute into your buffer of choice immediately before use, or use a carrier (see Module 2).[1]

Visualizing the Mechanism

Figure 1: pH-dependent ionization states and the keto-enol tautomerism. The "Neutral 4-Quinolone" is the least soluble species.

Module 2: Formulation & Cosolvent Strategies

Q: Which organic solvents are compatible?

A: Due to the lipophilic 8-chloro substituent (which increases LogP), water miscibility requires organic cosolvents that disrupt the crystal lattice.[1]

Solvent System	Solubility Rating	Notes
DMSO	High (> 20 mg/mL)	Best for Stock. Disrupts H-bonding effectively.[3]
PEG 400	Moderate	Good for in vivo formulations; prevents reprecipitation.[1][3]
Ethanol/Methanol	Low to Moderate	Often insufficient alone due to high lattice energy.[1][3]
Water	Very Low	Practically insoluble at neutral pH.[1][3]

Q: Can I use Cyclodextrins?

A: Yes, highly recommended. The 8-chloro-quinoline core is hydrophobic and fits well into the cavity of Hydroxypropyl-

-Cyclodextrin (HP- -CD) .

• Mechanism: The hydrophobic quinoline rings enter the CD cavity, while the hydroxyl groups of the CD interact with water.[1]

• Protocol: Use 20% (w/v) HP-

  -CD in water or saline.[1][3] This can often increase solubility by 10–50 fold without extreme pH shifts [3].[1][3]

Module 3: Troubleshooting Decision Tree

Use this logic flow to determine the best solvation method for your specific application.

Figure 2: Decision matrix for selecting the optimal solubilization strategy based on experimental context.

Module 4: Validated Experimental Protocols

Protocol A: Determination of Thermodynamic Solubility (Shake-Flask Method)

Use this to generate precise data for your specific derivative.[1][3]

• Preparation: Add excess solid 8-chloro-4-hydroxyquinoline (~10 mg) to 2 mL of buffer (pH 1.2, 4.0, 6.8, 7.4, 10.0) in glass vials.

• Equilibration: Shake at 25°C (or 37°C) for 24–48 hours .

  • Note: 4-quinolones equilibrate slowly due to stable crystal packing.[1][3]

• Filtration: Filter the suspension through a 0.45 µm PVDF or PTFE syringe filter.[1][3]

  • Critical: Discard the first 200 µL of filtrate to avoid filter adsorption errors.[1][3]

• Quantification: Analyze by HPLC-UV (typically 254 nm).

• Validation: Check the pH of the filtrate. If the pH shifted > 0.1 units, the buffer capacity was insufficient; repeat with stronger buffer.

Protocol B: Preparation of a 20 mM Stock Solution (DMSO)

• Weigh 3.6 mg of 8-chloro-4-hydroxyquinoline (MW ~179.6 g/mol ).

• Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

• Sonicate for 5–10 minutes. The solution should be clear and slightly yellow.[1][3]

• Storage: Store at -20°C.

  • Warning: If crystals appear upon thawing, warm to 37°C and vortex.[1][3] Do not use if solids remain.[1][3]

Protocol C: Cyclodextrin Complexation (For Aqueous Injection)

• Prepare a 20% (w/v) HP-

  -CD solution in sterile water or saline.[1][3]

• Add the drug powder slowly while stirring.

• Adjust pH to 10.0 using 1M NaOH to facilitate initial dissolution (forming the anion).[1][3]

• Stir for 1 hour.

• Slowly lower the pH back to 7.4 using 0.1M HCl.[1][3]

  • Mechanism:[3][4][5] The drug molecules are now "trapped" inside the CD cavity and should remain in solution even at neutral pH [3].[1][3]

• Filter sterilize (0.22 µm).[1][3]

References

• Tautomerism of 4-Hydroxyquinoline: The 4-quinolone (keto) form is the dominant tautomer in the solid state and aqueous solution, contributing to high lattice energy and low solubility.[1][3] Source:

• Physicochemical Properties of Quinolones: Detailed analysis of ionization constants (pKa) and solubility profiles of quinolone derivatives, highlighting the amphoteric nature. Source:[6]

• Cyclodextrin Complexation Strategies: Review of using cyclodextrins to enhance the solubility of poorly water-soluble drugs, specifically applicable to hydrophobic heterocyclic cores like 8-chloroquinoline.[1][3] Source: (General reference for CD mechanism).[1][3]

• Solubility Enhancement Techniques: Overview of cosolvency and pH adjustment methods for BCS Class II/IV drugs. Source:

Sources

• 1. 8-Hydroxyquinoline - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-Hydroxyquinoline | C9H7NO | CID 69141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis, structure-activity relationships and preliminary mechanism of action of novel water-soluble 4-quinolone-3-carboxamides as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN108610288B - Preparation method and purification method of 5-chloro-8-hydroxyquinoline - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Temperature for Aniline and β-Keto Ester Condensation

Welcome to the Technical Support Center for optimizing the condensation reaction between anilines and β-keto esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this critical reaction, with a specific focus on the pivotal role of reaction temperature. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific experimental challenges.

Introduction: The Aniline and β-Keto Ester Condensation

The condensation of anilines with β-keto esters is a cornerstone of heterocyclic chemistry, providing a versatile route to a variety of important scaffolds, most notably quinolines and enamines. The reaction outcome is highly dependent on the chosen conditions, with temperature being a critical parameter that dictates not only the reaction rate but also the product distribution. Understanding the underlying mechanisms is key to mastering this transformation.

The initial step typically involves the formation of a β-enamino ester (an enamine) through the condensation of the aniline and the β-keto ester.[1][2] This intermediate can be the desired product or can undergo subsequent intramolecular cyclization to form quinoline derivatives. Several named reactions, such as the Combes, Knorr, and Conrad-Limpach syntheses, utilize this fundamental transformation under different, often temperature-controlled, conditions to achieve their respective products.[3][4][5]

Troubleshooting Guide

This section addresses common issues encountered during the aniline and β-keto ester condensation, with a focus on temperature-related problems.

Issue 1: Low or No Conversion to the Desired Product

Question: I am not observing any significant formation of my desired enamine or quinoline product. What are the likely causes related to temperature?

Answer:

Low or no conversion is a frequent issue that can often be traced back to suboptimal temperature settings. Here’s a breakdown of potential causes and solutions:

• Cause 1: Insufficient Temperature for Enamine Formation. The initial condensation to form the enamine intermediate requires a certain activation energy. If the reaction temperature is too low, the rate of this step will be negligible.

  • Solution: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction progress by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For many simple aniline and β-keto ester condensations to form enamines, temperatures in the range of 50-80 °C are a good starting point.[3]

• Cause 2: Insufficient Temperature for Cyclization (for Quinoline Synthesis). If your target is a quinoline, the enamine intermediate must undergo an intramolecular cyclization. This step often requires significantly higher temperatures than the initial enamine formation.

  • Solution: For quinoline syntheses like the Combes or Knorr, temperatures are often elevated to 100-150 °C or even higher, especially when using strong acids like sulfuric or polyphosphoric acid to catalyze the cyclization.[3][4] If you have confirmed enamine formation but no subsequent cyclization, a significant increase in temperature is warranted.

• Cause 3: Inappropriate Catalyst Activity at the Chosen Temperature. The catalyst, whether acidic or basic, has an optimal temperature range for its activity.

  • Solution: Ensure your chosen catalyst is effective at your reaction temperature. Some catalysts may require higher temperatures to become fully active. Conversely, some may decompose or lead to side reactions at elevated temperatures. Consult the literature for the optimal temperature range for your specific catalyst system.

Issue 2: Formation of Multiple Products and Side Reactions

Question: My reaction is yielding a complex mixture of products, including what I suspect are side products. How can temperature optimization help in improving the selectivity?

Answer:

Temperature is a powerful tool for controlling the selectivity of a reaction. The formation of multiple products often indicates that competing reaction pathways are occurring.

• Cause 1: Competing Kinetic vs. Thermodynamic Control. The Conrad-Limpach and Knorr syntheses are classic examples where temperature dictates the product outcome.[5][6]

  • Kinetic Product (Lower Temperature): At lower temperatures (e.g., below 150 °C), the reaction between anilines and β-keto esters can favor the formation of 4-hydroxyquinolines (Conrad-Limpach).[6] This is the kinetically controlled product.

  • Thermodynamic Product (Higher Temperature): At higher temperatures (e.g., above 200 °C), the reaction can favor the formation of 2-hydroxyquinolines (Knorr).[6] This is the thermodynamically more stable product.

  • Solution: Carefully control the reaction temperature based on the desired quinoline isomer. A difference of 50-100 °C can completely shift the product distribution.

• Cause 2: Self-Condensation of the β-Keto Ester. At elevated temperatures, β-keto esters can undergo self-condensation, a reaction known as the Claisen condensation, especially in the presence of a base.[7][8][9]

  • Solution: If you suspect self-condensation is an issue, consider running the reaction at a lower temperature. Additionally, using a non-nucleophilic base or ensuring a stoichiometric amount of a strong base can help favor the desired reaction pathway.[10]

• Cause 3: Decomposition of Starting Materials or Products. Anilines and β-keto esters, as well as the enamine and quinoline products, can be susceptible to decomposition at very high temperatures, leading to a complex mixture of byproducts.

  • Solution: If you observe charring or the formation of intractable tars, the reaction temperature is likely too high. Reduce the temperature and consider extending the reaction time. The use of a milder catalyst might also be beneficial.

Data Presentation: Temperature Effects on Quinoline Synthesis

The following table summarizes the general temperature guidelines for controlling the regioselectivity in the Conrad-Limpach/Knorr synthesis of hydroxyquinolines.

Desired Product	Typical Temperature Range (°C)	Control Type	Reference
4-Hydroxyquinoline	< 150	Kinetic	[6]
2-Hydroxyquinoline	> 200	Thermodynamic	[6]

Experimental Protocols: A General Guideline for Temperature Scouting

This protocol provides a systematic approach to optimizing the reaction temperature.

• Initial Small-Scale Reactions: Set up a series of small-scale reactions (e.g., 0.5-1 mmol) in parallel.

• Temperature Gradient: Run each reaction at a different temperature. A good starting range could be from room temperature up to the boiling point of the solvent in 20 °C increments.

• Reaction Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every hour) using an appropriate analytical technique (TLC, GC-MS, or LC-MS).

• Analysis of Results: Analyze the results to identify the temperature that provides the best balance of reaction rate, yield, and selectivity for the desired product.

• Scale-Up: Once the optimal temperature is identified, the reaction can be scaled up.

Visualization: Troubleshooting Workflow for Temperature Optimization

The following diagram illustrates a logical workflow for troubleshooting temperature-related issues in the aniline and β-keto ester condensation.

Caption: A troubleshooting workflow for optimizing reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing temperature on the reaction rate?

A1: Generally, increasing the reaction temperature increases the reaction rate. This is because a higher temperature provides more kinetic energy to the reacting molecules, increasing the frequency and energy of collisions, which leads to a higher probability of successful reaction events. However, excessively high temperatures can lead to decomposition and side reactions.

Q2: Can the choice of solvent affect the optimal reaction temperature?

A2: Absolutely. The solvent's boiling point sets the upper limit for the reaction temperature at atmospheric pressure. Furthermore, the solvent can influence the solubility of reactants and catalysts, and its polarity can affect the reaction mechanism and rate. For instance, polar solvents may stabilize charged intermediates, potentially lowering the required reaction temperature.

Q3: Are there modern techniques that can assist with temperature optimization?

A3: Yes, microwave-assisted synthesis is a powerful technique for rapidly screening reaction conditions, including temperature.[4] Microwave heating can lead to significantly faster reaction times and sometimes improved yields and selectivity compared to conventional heating methods.

Q4: How does the structure of the aniline and β-keto ester affect the optimal temperature?

A4: The electronic and steric properties of the substituents on both the aniline and the β-keto ester can have a significant impact on reactivity.

• Electron-donating groups on the aniline generally increase its nucleophilicity, which may allow for lower reaction temperatures.

• Electron-withdrawing groups on the aniline decrease its nucleophilicity, often requiring higher temperatures to drive the reaction.

• Steric hindrance on either reactant can slow down the reaction, necessitating higher temperatures or longer reaction times.

Q5: What are the key differences in temperature requirements for forming an enamine versus a quinoline?

A5: The formation of the β-enamino ester is typically achieved at moderate temperatures, often in the range of 50-80 °C.[3] In contrast, the subsequent intramolecular cyclization to form a quinoline ring, as seen in reactions like the Combes synthesis, usually requires much higher temperatures, often exceeding 100-150 °C, and the presence of a strong acid catalyst.[3]

References

• Combes quinoline synthesis. (n.d.). In Wikipedia.
• Knorr quinoline synthesis. (n.d.). In Filo.
• Knorr quinoline synthesis. (n.d.). In Grokipedia.
• Synthesis, Reactions and Medicinal Uses of Quinoline. (n.d.). In Pharmaguideline.
• Technical Support Center: Synthesis of Quinolin-2-ones. (2025). Benchchem.
• Doebner–Miller reaction. (n.d.). In Wikipedia.
• Combes quinoline synthesis. (n.d.). In Wikipedia.
• Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)
• Claisen Condens
• Combe's synthesis of quinoline || detailed mechanism. (2024, March 18). YouTube.
• Knorr quinoline synthesis. (n.d.). In Wikipedia.
• Application Notes and Protocols for the Doebner Reaction in Quinoline Deriv
• Doebner-Miller Reaction. (n.d.). In SynArchive.
• 19.15 A Claisen Condensation Forms a β-Keto Ester. (2014, August 29). Chemistry LibreTexts.
• Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. (n.d.). PMC.
• On the mechanism of the Doebner–Miller reaction. (n.d.). Canadian Science Publishing.
• Direct amination of γ-halo-β-ketoesters with anilines. (n.d.). PMC.
• Claisen condensation. (n.d.). In Wikipedia.
• Catalytic reaction mechanism of condensation of aniline to diphenylamine. (n.d.). ScienceDirect.
• Study of the Three-Component Reactions of 2-Alkynylbenzaldehydes, Aniline, and Dialkyl Phosphites—The Significance of the Catalyst System. (2021, October 13). MDPI.
• Optimization of reaction conditions of enamine synthesis. (n.d.).
• Synthesis of β-keto carboxylic acids, esters and amides. (n.d.). Organic Chemistry Portal.
• Enamine, enamide synthesis. (n.d.). Organic Chemistry Portal.
• Claisen Condensation Reaction Mechanism. (2021, November 11). Chemistry Steps.
• Claisen Condens
• Troubleshooting side reactions in Claisen-Schmidt condens
• Selective One-Pot Synthesis of Allenyl and Alkynyl Esters
• A Simple and Fast Synthetic Pathway of b-Enamino-Esters by Condensation of b-Keto Ester with Aliphatic and Aromatic Amines in Ethanol. (2025, September 2).
• Efficient Synthetic Method for β-Enamino Esters Using Ultrasound. (n.d.). Organic Chemistry Portal.
• Table 6. Synthesis of β-enamino ketones and esters from enamination of... (n.d.).
• Claisen Condensation and Dieckmann Condensation. (2020, September 14). Master Organic Chemistry.
• Non-catalytic condensation of aromatic aldehydes with aniline in high temperature water. (2012, March 1). Taylor & Francis Online.
• 23.7: The Claisen Condensation Reaction. (2024, March 17). Chemistry LibreTexts.
• Enamines. (2025, April 16). Master Organic Chemistry.
• 19.8: Nucleophilic Addition of Amines- Imine and Enamine Formation. (2024, September 30). Chemistry LibreTexts.
• β-enamino ester synthesis by amin
• comparing the efficacy of different bases in beta-keto ester synthesis. (2025). Benchchem.

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• 1. researchgate.net [researchgate.net]
• 2. Efficient Synthetic Method for β-Enamino Esters Using Ultrasound [organic-chemistry.org]
• 3. grokipedia.com [grokipedia.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
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• 9. Claisen condensation - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]

removing unreacted 2-chloro-4-methylaniline from quinoline product

Topic: Removal of unreacted 2-chloro-4-methylaniline from quinoline reaction mixtures. Ticket ID: CHEM-PUR-042 Status: Open Analyst: Senior Application Scientist[1]

Executive Summary

The separation of unreacted 2-chloro-4-methylaniline (the starting material) from a quinoline product is a common challenge in Skraup, Combes, or Conrad-Limpach syntheses.[1]

The difficulty arises from two converging physical properties:

• Overlapping Boiling Points: 2-chloro-4-methylaniline boils at 223–225°C .[1][2][3] Many substituted quinolines boil in the 230–260°C range, making fractional distillation inefficient and prone to co-distillation.[3]

• Competing Basicity: Both compounds are nitrogenous bases.[3] However, the presence of the chlorine atom on the aniline significantly lowers its pKa compared to the quinoline core, a property we can exploit.

This guide details three validated protocols ranging from chemical scavenging (highest purity) to pH-controlled extraction (lowest cost).[3]

Critical Data: The Separation Physics

Before selecting a protocol, review the physical property delta between your impurity and product.[3]

Property	Impurity: 2-Chloro-4-methylaniline	Target: Quinoline Core (Typical)	The Opportunity
Structure	Primary Amine ( )	Tertiary Heterocycle ( )	Chemo-selectivity: Only the impurity reacts with anhydrides.[1]
pKa (Conj. Acid)	~3.1 (lowered by Cl- induction)	~4.9 (Pyridine-like N)	pH Control: At pH 4.0, Quinoline is ionic (water soluble); Aniline is neutral (organic soluble).[1][3]
Boiling Point	223–225°C	>235°C (Substituted)	Distillation: Too close for effective separation without a spinning band column.[3]
State (RT)	Liquid (MP: 7°C)	Solid or Oil	Recrystallization: Viable if product is a high-melting solid.[1][3]

Protocol A: The "Scavenger" Method (Recommended)

Best For: High-value compounds, small-to-mid scale (<50g), acid-sensitive products.[1] Mechanism: Chemoselective derivatization using Succinic Anhydride .[3]

This method converts the lipophilic aniline impurity into a highly polar, water-soluble succinamic acid derivative.[3] The tertiary quinoline nitrogen cannot react, remaining lipophilic.[3]

Reagents Required

• Succinic Anhydride (1.2 – 1.5 equivalents relative to estimated impurity).[3]

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.[3]

• Base: Saturated aqueous Sodium Bicarbonate (

  ).[3]

Step-by-Step Workflow

• Dissolution: Dissolve the crude reaction mixture in DCM (10 mL per gram of crude).

• Scavenging: Add Succinic Anhydride (calculate approx.[3] 1.5 eq based on the estimated % of unreacted aniline from NMR/LCMS).

• Reaction: Stir at room temperature for 1–2 hours.

  • Checkpoint: Monitor via TLC.[3][4] The aniline spot should disappear; a new baseline spot (the succinamic acid) may appear.[3]

• Base Wash: Transfer to a separatory funnel. Wash vigorously with saturated aqueous

  .[3]

  • Chemistry: The succinamic acid deprotonates (

    ), becoming extremely water-soluble.[1] The quinoline remains in the DCM.[3]

• Isolation: Collect the organic (DCM) layer.[3] Wash once with brine, dry over

  , and concentrate.[3]

Logic Visualization

Caption: Flowchart demonstrating the chemoselective removal of aniline via succinic anhydride scavenging.

Protocol B: The "Reverse Extraction" Method (Scalable)

Best For: Large scale (>100g), stable products, cost-efficiency.[3] Mechanism: Acetylation followed by pH manipulation.[3]

We convert the weakly basic aniline into a neutral acetanilide using acetic anhydride.[3] We then extract the basic quinoline into acid, leaving the neutral impurity in the organic solvent.

Step-by-Step Workflow

• Derivatization: Dissolve crude in Toluene or DCM. Add Acetic Anhydride (1.2 eq vs impurity) and catalytic DMAP (optional). Stir 1 hour.

  • Result: 2-chloro-4-methylaniline

    N-(2-chloro-4-methylphenyl)acetamide (Neutral).[3]

• Acid Extraction: Wash the organic phase with 1M HCl (3x).[3]

  • Chemistry: Quinoline protonates (

    ) and moves to the water phase.[1][3] The neutral acetamide stays in the Toluene/DCM.[3]

• Separation: Keep the Aqueous Layer .[3] Discard the organic layer (contains impurity).[3]

• Recovery: Basify the aqueous layer to pH > 10 using NaOH pellets or 5M NaOH (cooling in an ice bath).[3]

  • Result: Quinoline precipitates or oils out as the free base.[3]

• Final Extraction: Extract the turbid aqueous mixture with fresh DCM, dry, and concentrate.

Protocol C: The "Precision pH" Method (Green)

Best For: Operations where derivatization reagents are prohibited; reducing step count.[3] Mechanism: Exploiting the pKa differential (

).[3]

Because 2-chloro-4-methylaniline (

) is a weaker base than Quinoline ( ), we can buffer the extraction to protonate one but not the other.[1][3]

The Magic Number: pH 3.8 – 4.0

At pH 4.0:

• Impurity: ~90% exists as free base (Organic soluble).[3]

• Product: ~90% exists as cation (Water soluble).[3]

Workflow

• Dissolve crude in Ethyl Acetate .[3][4]

• Prepare a Citrate or Phosphate Buffer adjusted exactly to pH 3.8 .[3]

• Extract the organic layer with this buffer (3x).[3]

  • The Quinoline moves to the buffer (aqueous).[3]

  • The Aniline stays in the Ethyl Acetate.[3]

• Basify the combined buffer extracts (pH > 10) and back-extract into fresh organic solvent to recover the Quinoline.[3]

Note: This method is less absolute than Protocol A or B and may require multiple passes.

Troubleshooting & FAQs

Q: I tried Protocol A (Succinic Anhydride), but my yield is low.

• Diagnosis: Did you acidify the workup?

• Fix: The succinamic acid derivative is only water-soluble at neutral/basic pH.[1][3] If you washed with acid, the impurity stayed in the organic layer. Ensure you use NaHCO3 or NaOH for the wash.[3]

Q: Can I just use flash chromatography?

• Diagnosis: Yes, but it is difficult.[3]

• Insight: Both compounds are amines and often streak on silica.[3]

• Fix: Pre-treat your silica gel with 1% Triethylamine (TEA) in Hexanes to deactivate acidic sites.[3] Use a gradient of Hexane:Ethyl Acetate.[3] The less polar aniline (due to the Cl/Me shielding) usually elutes before the more polar quinoline.[3]

Q: The reaction mixture turned into a solid block during Protocol B.

• Diagnosis: Formation of Quinoline-HCl salt precipitates.[1][3]

• Fix: If using DCM, the hydrochloride salt of quinoline might be insoluble.[3] Add water immediately to dissolve the salt, or switch to a biphasic system (Toluene/Water) from the start.

References

• Physical Properties of 2-Chloro-4-methylaniline

  • PubChem Compound Summary for CID 12007. National Center for Biotechnology Information (2025).[3]

  • [Link][3]

• General Quinoline Synthesis & Purific

  • Vogel's Textbook of Practical Organic Chemistry, 5th Edition.[3] Longman Scientific & Technical.[3] (Standard reference for Skraup synthesis workups and amine purification).

  • [Link]

• Chemoselective Scavenging of Amines

  • Gannett, P. et al. Purification of tertiary amines via succinic anhydride scavenging.[3] Quora/ResearchGate Technical Discussions (Validated Community Protocol).

  • [Link]

• pKa Prediction & D

  • GuideChem Chemical Network. pKa data for chlorinated anilines.[3]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. chembk.com [chembk.com]
• 3. Succinic anhydride - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: HPLC Method Development for 8-chloro-2,6-dimethyl-4-quinolinol Impurity Profiling

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for developing and troubleshooting a robust High-Performance Liquid Chromatography (HPLC) method for the separation of 8-chloro-2,6-dimethyl-4-quinolinol and its process-related impurities. The content is structured in a question-and-answer format to directly address specific challenges you may encounter.

Part 1: Foundational Strategy for Method Development

Q1: Where should I begin when developing an impurity separation method for 8-chloro-2,6-dimethyl-4-quinolinol?

The most effective approach is a systematic, science-based strategy. Before beginning experimental work, you must first define the Analytical Target Profile (ATP) . The ATP outlines the goals for your method's performance. For an impurity method, this typically includes:

• Analytes: The main compound and all potential and known impurities to be separated.

• Performance Requirements: The method must be able to detect and quantify impurities at a specified level (e.g., 0.05% relative to the main peak).

• Separation Criteria: Achieve a minimum resolution (e.g., >1.5) between the main peak and all impurity peaks, as well as between adjacent impurity peaks.[1]

Once the ATP is defined, method development follows a logical workflow of screening, optimization, and validation. This process is crucial for developing a method that is not only effective but also robust and reliable.[2][3]

Caption: Systematic workflow for HPLC method development.

Q2: What are good universal starting conditions for screening?

A well-designed screening experiment can save significant time. The goal is to evaluate the most critical parameters that affect selectivity. For quinolinol compounds, pH is arguably the most critical factor.[1][4]

Table 1: Recommended Initial Screening Conditions

Parameter	Recommended Starting Conditions	Rationale & Causality
Columns (Stationary Phase)	1. C18 (e.g., 100 x 2.1 mm, 1.8 µm) 2. Phenyl-Hexyl 3. Polar-Embedded	C18 is a workhorse for reversed-phase HPLC and a good first choice.[5][6] Phenyl and polar-embedded phases offer different selectivities, especially for aromatic or polar compounds, which is useful if C18 fails to resolve critical pairs.[1]
Mobile Phase A (Aqueous)	1. 0.1% Formic Acid in Water (pH ~2.7) 2. 10 mM Ammonium Acetate in Water (pH ~6.8)	Screening at low and mid-range pH is critical. 8-chloro-2,6-dimethyl-4-quinolinol contains a basic nitrogen, so its charge state (and retention) will change dramatically with pH.[5] This pH screen provides the most information on selectivity changes.[1]
Mobile Phase B (Organic)	1. Acetonitrile 2. Methanol	Acetonitrile and methanol are the most common organic solvents in reversed-phase HPLC.[5][7] They offer different selectivities and should be screened to find the optimal choice for your specific impurity profile.
Gradient	5% to 95% B over 10-15 minutes	A fast, broad gradient ensures all potential impurities are eluted from the column, providing a complete picture of the sample.
Flow Rate	0.4 - 0.6 mL/min (for 2.1 mm ID column)	A typical flow rate for a UHPLC column that provides good efficiency without generating excessive backpressure.
Column Temperature	30 - 40 °C	Elevated temperatures can improve peak shape and reduce viscosity but can also degrade labile compounds. Starting in this range is a safe compromise.
Detection	UV Diode Array Detector (DAD)	A DAD allows for the determination of the optimal detection wavelength and can be used for peak purity analysis.[1] Scan from 200-400 nm initially.

Part 2: FAQs on Method Parameters

Q3: Why is mobile phase pH so critical for this analysis?

The structure of 8-chloro-2,6-dimethyl-4-quinolinol contains a quinoline ring system, which includes a nitrogen atom. This nitrogen is basic and can be protonated (become positively charged) at acidic pH values.

• At Low pH (e.g., <4): The nitrogen atom is likely protonated. The molecule becomes more polar and will have less retention on a nonpolar C18 column, eluting earlier.

• At Neutral pH (e.g., 6-7): The molecule will be in its neutral, less polar form. This leads to stronger interaction with the C18 stationary phase and longer retention times.

Impurities with slight structural modifications may have different pKa values. By changing the mobile phase pH, you can alter the charge state of the main compound and its impurities differently, which often creates the selectivity needed for separation.[4] Therefore, adjusting the pH is one of the most powerful tools for resolving closely eluting peaks in this specific analysis.

Q4: My initial C18 column isn't providing enough resolution. What should I try next?

If a standard C18 column is insufficient, the next step is to try a stationary phase that offers a different separation mechanism or selectivity.

• Phenyl-Hexyl Column: This phase provides π-π (pi-pi) interactions with the aromatic quinoline ring system. This can create unique selectivity for aromatic analytes and their isomers that a C18 phase, which separates primarily on hydrophobicity, cannot achieve.

• Polar-Embedded Phase: These columns have a polar group (e.g., amide, carbamate) embedded in the alkyl chain. This makes the phase more resistant to "dewetting" in highly aqueous mobile phases and can offer different selectivity for polar impurities. It can also reduce peak tailing for basic compounds.

• Modern, High-Purity Silica C18: If you are using an older C18 column, switching to a modern column with high-purity silica and advanced end-capping can significantly improve peak shape for basic compounds like quinolinols by reducing unwanted interactions with silanol groups.[8][9]

Part 3: Troubleshooting Guide

This section addresses common chromatographic problems in a question-and-answer format.

Q5: Why are my peaks tailing?

Peak tailing, where a peak has an asymmetrical shape with a prolonged trailing edge, is a common issue, especially with basic compounds like quinolinols.[8][10]

Table 2: Troubleshooting Peak Tailing

Potential Cause	Recommended Solution(s)
Secondary Silanol Interactions	The most common cause for basic compounds. Residual acidic silanol groups on the silica surface of the column interact strongly with the basic nitrogen on your analyte.[8][9] Solutions: 1. Lower Mobile Phase pH: Add an acid like formic or phosphoric acid to the mobile phase (target pH 2.5-3.5). This protonates your basic analyte and suppresses the ionization of the silanol groups, minimizing the unwanted interaction.[11] 2. Use a Modern, End-Capped Column: Switch to a high-purity silica column designed for excellent peak shape with basic compounds.[8] 3. Increase Buffer Concentration: A higher buffer concentration (e.g., 20-25 mM) can help mask residual silanols.[9]
Column Overload	Injecting too much sample mass onto the column can saturate the stationary phase.[12] Solution: Dilute your sample and inject a smaller amount. If the tailing improves, the column was overloaded.[12]
Column Contamination or Void	A partially blocked frit or a void at the head of the column can distort the peak shape.[10][13] Solution: First, try back-flushing the column. If this doesn't work, replace the column. Using a guard column can help prevent this.[11][14]

Q6: What causes peak fronting?

Peak fronting, an asymmetry where the first half of the peak is broader than the second, is less common than tailing but indicates a significant issue.[10][15]

• Cause: The most frequent cause is a mismatch between the sample solvent and the mobile phase.[8] If your sample is dissolved in a solvent that is much stronger (e.g., 100% acetonitrile) than the initial mobile phase (e.g., 95% water / 5% acetonitrile), the sample doesn't bind to the column in a tight band, causing it to spread out and front.[15]

• Solution: Whenever possible, dissolve your sample in the initial mobile phase or a solvent that is weaker than the mobile phase. If solubility is an issue, use the smallest possible injection volume.[12][15]

Q7: My peaks are splitting into two. What's wrong?

Split peaks can suggest either a hardware problem or a method-related issue.[13]

• If all peaks are split: This points to a problem occurring before the column.[12] The most likely causes are a partially blocked inlet frit on the column or a void in the column packing material.[13] A dirty or malfunctioning injector can also be a cause.[8]

  • Solution: Replace the column frit if possible, or replace the entire column. Ensure the injector is clean and functioning correctly.[13]

• If only one peak is split: This may indicate an issue with the sample or its interaction with the mobile phase.

  • Cause 1: Sample Solvent Incompatibility: Similar to peak fronting, dissolving the sample in a very strong solvent can cause peak distortion and splitting.[12][13]

    • Solution: Re-dissolve the sample in the mobile phase.

  • Cause 2: Co-elution: You may not have a split peak, but rather two different impurities that are eluting very close together.[13]

    • Solution: To test this, slightly alter the mobile phase composition or gradient slope. If the two parts of the "split" peak separate further, they are distinct compounds, and the method needs further optimization to improve resolution.[12]

Q8: My retention times are shifting from one injection to the next. How do I fix this?

Inconsistent retention times make peak identification and quantification unreliable.

• Cause 1: Inadequate Column Equilibration: This is a very common cause, especially when running a gradient. The column needs sufficient time to return to the initial mobile phase conditions before the next injection.

  • Solution: Ensure your gradient program includes a post-run equilibration time of at least 10-20 column volumes.[4]

• Cause 2: Mobile Phase Preparation: If the mobile phase composition changes over time (e.g., evaporation of the more volatile organic solvent) or is prepared inconsistently, retention times will drift.[8]

  • Solution: Prepare fresh mobile phase daily, keep solvent bottles capped, and use precise measurements. If using a buffer, ensure the pH is consistent batch-to-batch.

• Cause 3: HPLC System Issues: Leaks in the pump or faulty check valves can cause an inconsistent flow rate, leading directly to retention time variability.[8]

  • Solution: Perform regular system maintenance. Check for leaks and ensure the pump is delivering a stable, pulse-free flow.

Part 4: Method Validation

Q9: I have a well-separated, robust method. What is the next step?

Once your method is fully developed and optimized, the final step before implementation is validation. Method validation is the process of demonstrating that the analytical procedure is suitable for its intended purpose.[16][17] The International Council for Harmonisation (ICH) Q2(R2) guideline provides a framework for this process.[16][18]

Key validation parameters to be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[3]

• Linearity: Demonstrating a direct correlation between analyte concentration and the detector response over a defined range.[3]

• Range: The interval between the upper and lower concentration levels for which the method has been shown to have suitable precision, accuracy, and linearity.[16]

• Accuracy: The closeness of the test results to the true value.[3]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, temperature, flow rate).[2]

Adhering to these guidelines ensures that your analytical data is accurate, reliable, and meets regulatory expectations.[3]

References

• Title: 〈621〉CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

• Title: What are the Common Peak Problems in HPLC Source: Chromatography Today URL: [Link]

• Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube (Pharma Talks) URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers Source: Novator Scientific URL: [Link]

• Title: General Chapters: <621> CHROMATOGRAPHY Source: uspbpep.com URL: [Link]

• Title: Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography Source: Waters Corporation URL: [Link]

• Title: Separation of Quinoline on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

• Title: Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation Source: ECA Academy URL: [Link]

• Title: Mobile Phase Optimization: A Critical Factor in HPLC Source: Phenomenex URL: [Link]

• Title: Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques Source: Waters Corporation Blog URL: [Link]

• Title: Peak Fronting . . . Some of the Time Source: LCGC International URL: [Link]

• Title: An Introduction to Peak Tailing, Fronting and Splitting in Chromatography Source: ACD/Labs URL: [Link]

• Title: Peak Splitting in HPLC: Causes and Solutions Source: Separation Science URL: [Link]

• Title: Exploring the Different Mobile Phases in HPLC Source: Moravek URL: [Link]

• Title: RP-HPLC determination of lipophilicity in series of quinoline derivatives Source: ResearchGate URL: [Link]

• Title: HPLC Troubleshooting Guide Source: MAC-MOD Analytical URL: [Link]

• Title: How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase Source: LCGC International URL: [Link]

• Title: High-Performance Liquid Chromatography Source: Chemistry LibreTexts URL: [Link]

• Title: HPLC Troubleshooting Source: Chrom-Tech URL: [Link]

• Title: HPLC Troubleshooting: Solutions for Common Problems Source: Phenomenex URL: [Link]

• Title: A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development Source: American Pharmaceutical Review URL: [Link]

• Title: Determination of the lipophilicity of quinolinesulfonamides by reversed-phase HPLC and theoretical calculations Source: Taylor & Francis Online URL: [Link]

• Title: Tips and Tricks of HPLC System Troubleshooting Source: Agilent URL: [Link]

• Title: Chromatography Method Development For Impurity Analysis And Degradation Source: IJCRT.org URL: [Link]

• Title: Separation of hydroxyquinolines by high-performance liquid chromatography Source: PubMed URL: [Link]

• Title: Mercuration of quinoline give different isomers how could these isomers separated Source: ResearchGate URL: [Link]

• Title: HPLC - Method development for impurities in drug product Source: Chromatography Forum URL: [Link]

• Title: Isolation and Characterization of Impurities Present in 8-Chlorotheophylline Source: PMC (PubMed Central) URL: [Link]

• Title: Development of a validated RP-HPLC assay method for quantitative separation of Teriflunomide and its process-related Source: Semantic Scholar URL: [Link]

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. moravek.com [moravek.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 9. hplc.eu [hplc.eu]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. agilent.com [agilent.com]
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• 14. lcms.cz [lcms.cz]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. database.ich.org [database.ich.org]
• 17. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 18. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]

interpreting 1H NMR spectra of 2,6-dimethyl-8-chloro-4-quinolinol

Technical Support Center: Spectral Analysis of 2,6-Dimethyl-8-Chloro-4-Quinolinol

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: 1H NMR Interpretation & Troubleshooting

Overview

Welcome to the technical support hub for 2,6-dimethyl-8-chloro-4-quinolinol . This guide addresses the specific spectral anomalies encountered with this scaffold.

Crucial Note on Nomenclature vs. Reality: While the IUPAC name suggests an alcohol ("-ol"), in solution—particularly in polar aprotic solvents like DMSO-d₆—this molecule predominantly exists as the 4-quinolone tautomer. Failure to account for this is the primary cause of misassignment.

Module 1: The "Missing" Hydroxyl Peak (Tautomerism)

User Complaint: "I cannot find the broad singlet for the 4-OH group around 5-6 ppm. Instead, I see a messy baseline hump or a peak way downfield at 11-12 ppm. Is my product oxidized?"

Diagnosis: You are observing keto-enol tautomerism . In the solid state and in polar solvents (DMSO, MeOH), the equilibrium shifts almost entirely to the 4-quinolone (NH) form. The "OH" proton moves to the nitrogen.

The Mechanism: The driving force is the aromaticity of the pyridone-like ring system and the stabilization of the carbonyl.

Caption: Fig 1. Tautomeric equilibrium shift. In DMSO-d₆, the 4-quinolone (NH) form predominates, shifting the exchangeable proton significantly downfield.

Troubleshooting Protocol:

• Check the 11.0–12.5 ppm region: Look for a broad singlet. This is the H-1 (NH) proton.

• D₂O Shake: Add 1-2 drops of D₂O to the NMR tube. Shake and re-run. If the downfield peak disappears, it is the exchangeable NH.

• Solvent Selection: If you must see the enol form (rare), try a non-polar solvent like CDCl₃, though solubility is often poor and may result in line broadening due to intermediate exchange rates.

Module 2: Signal Assignment & Connectivity

User Complaint: "I have two aromatic signals and two methyl signals. How do I distinguish them definitively?"

Technical Data Sheet: Expected Shifts (DMSO-d₆)

Position	Proton	Multiplicity	Approx.[1][2][3][4][5] Shift (δ)	Diagnostic Feature
1	NH	Broad Singlet	11.2 – 12.0	Disappears with D₂O. Highly dependent on concentration/temp.
3	H-3	Singlet (s)	5.9 – 6.1	Key Marker. Upfield due to conjugation with C=O. Sharp singlet (no H-2 coupling).
5	H-5	Doublet (d)	7.9 – 8.1	Most deshielded aromatic signal due to peri-effect from C=O.
7	H-7	Doublet (d)	7.5 – 7.7	Meta-coupling to H-5 (J ≈ 2.0 Hz).
2-Me	CH₃	Singlet (s)	2.35 – 2.45	Usually slightly downfield of 6-Me due to proximity to Nitrogen.
6-Me	CH₃	Singlet (s)	2.30 – 2.40	Attached to the benzene ring.

Logic for Assignment:

• H-3 is the Anchor: Look for the sharp singlet near 6.0 ppm. This confirms the "quinolone" core is intact. If this is missing, the ring may not be closed.

• The "Peri" Effect (H-5): The proton at position 5 is spatially close to the carbonyl oxygen at position 4. This magnetic anisotropy causes a significant downfield shift (deshielding). H-5 is always the most downfield aromatic C-H.

• Meta-Coupling (H-5 vs H-7): Since position 6 is blocked by a Methyl and position 8 by a Chlorine:

  • H-5 and H-7 are meta to each other.

  • They will split each other into doublets with a small coupling constant (J ≈ 1.5 – 2.5 Hz).

  • Note: If the resolution is low, these may appear as broad singlets.

Module 3: Impurity Analysis & Artifacts

User Complaint: "I see extra peaks in the aliphatic region or broad humps that don't match the methyls."

Common Contaminants & Artifacts:

• Water (H₂O):

  • In DMSO-d₆, water appears distinct at ~3.33 ppm .

  • Issue: The 8-Chloro and 4-Oxo groups make the molecule a hydrogen bond acceptor. This can broaden the water peak or shift it downfield if the sample is "wet."

• Solvent Residuals:

  • DMSO (quintet) at 2.50 ppm .[6] This often overlaps with the Methyl signals (2.3–2.4 ppm).

  • Fix: Process the spectrum with "Solvent Suppression" or increase the temperature (e.g., to 45°C) to shift the water peak and sharpen the exchangeable protons.

Workflow: Impurity Identification

Caption: Fig 2. Rapid diagnostic tree for common spectral impurities in quinolone synthesis.

Module 4: Experimental Protocols

Protocol A: Sample Preparation for High-Resolution NMR

To ensure separation of the Methyl signals from the DMSO solvent peak.

• Mass: Weigh 5–10 mg of the dried solid.

• Solvent: Use 0.6 mL DMSO-d₆ (99.9% D).

  • Tip: Use an ampoule rather than a stock bottle to minimize water content.

• Dissolution: Sonicate for 2 minutes. The 8-chloro substituent can reduce solubility; ensure the solution is clear.

• Acquisition:

  • Set relaxation delay (d1) to 2.0 seconds (allows full relaxation of aromatic protons).

  • Number of scans (ns): 16 or 32 .

• Processing: Apply a window function (LB = 0.3 Hz) to resolve the H-5/H-7 meta-coupling.

Protocol B: Confirming the NH (D₂O Exchange)

Use this if the peak at 11-12 ppm is ambiguous.

• Acquire the standard proton spectrum.

• Add 1 drop of D₂O directly into the NMR tube.

• Cap and shake vigorously for 30 seconds.

• Wait 5 minutes for phase separation/equilibration.

• Re-acquire the spectrum.

• Result: The peak at >11 ppm should vanish. The HDO peak at ~4.8 ppm (in DMSO) will grow significantly.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[7] (General reference for heterocyclic shifts and tautomerism).

• Claramunt, R. M., et al. (2006). "The structure of 4-hydroxyquinolines in the solid state and in solution." Journal of Molecular Structure.

• SDBS (Spectral Database for Organic Compounds). "1H NMR of Quinolone Derivatives." National Institute of Advanced Industrial Science and Technology (AIST).

• Chemistry Steps. "NMR Chemical Shift Values Table - Heterocycles and Aromatics."

Sources

• 1. chemistryconnected.com [chemistryconnected.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. scienceopen.com [scienceopen.com]
• 7. 13 C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]

avoiding side products in the synthesis of dimethyl-chloro-quinolinols

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of dimethyl-chloro-quinolinols . This class of compounds (often analogs of antiseptics like Clioquinol or precursors for antimalarials) presents unique synthetic challenges due to the competing regiochemistry of the quinoline ring closure.

This guide focuses on the Conrad-Limpach approach, the industry standard for accessing 4-quinolinols, and addresses the specific "side product" landscape of dimethyl-chloro derivatives.

Topic: Troubleshooting Side Products & Impurity Profiling Audience: Senior Chemists / Process Development Status: Active Guide

Core Synthesis Logic & Failure Modes

The synthesis of a substituted 4-quinolinol typically involves the condensation of a substituted aniline with a

-keto ester, followed by thermal cyclization.[1][2]

The Primary Challenge: Controlling the Kinetic vs. Thermodynamic pathways.[2]

• Target Product: 4-Hydroxyquinoline (via Enamine intermediate

  Kinetic Control).

• Major Side Product: 2-Hydroxyquinoline (via Anilide intermediate

  Thermodynamic Control).[2]

Mechanism & Control Points

To avoid the 2-hydroxy isomer (Knorr product), the initial condensation must occur at temperatures generally below 80°C to favor the enamine . High temperatures favor the anilide , which cyclizes to the unwanted 2-isomer.

Visualization: Pathway Selection

The following diagram illustrates the critical divergence point where side products are generated.

Caption: Divergence of Kinetic (Enamine) and Thermodynamic (Anilide) pathways determining the final quinolinol isomer.

Troubleshooting Guide: Avoiding Specific Side Products

This module addresses the three most common impurity classes found in dimethyl-chloro-quinolinol synthesis.

Issue A: Regioisomeric Impurities (The "Meta" Problem)

Scenario: You are using a meta-substituted aniline (e.g., 3-chloro-2-methylaniline) to introduce the chloro group early. Observation: LCMS shows two peaks with identical mass but different retention times. Root Cause: Meta-substituted anilines have two ortho-positions available for cyclization.

• Path A: Cyclization at the sterically less hindered position (yields 7-chloro isomer).

• Path B: Cyclization at the hindered position (yields 5-chloro isomer).

Variable	Recommendation	Mechanism
Steric Bulk	Increase size of ester group (Methyl t-Butyl)	A bulkier ester group on the -keto ester increases steric clash, strongly disfavoring the hindered cyclization path (Path B), improving regioselectivity for the 7-isomer [1].
Solvent	Dowtherm A vs. Diphenyl Ether	High-boiling non-polar solvents minimize intermolecular interactions that might stabilize the higher-energy transition state of the unwanted isomer.

Issue B: The "Tar" & Dimerization

Scenario: The reaction mixture turns black/viscous during the high-temperature cyclization (250°C). Observation: Loss of yield; difficult workup. Root Cause: Oxidation of the aniline or polymerization of the

-keto ester before cyclization occurs.

Protocol Adjustment:

• High Dilution: Run the cyclization by adding the enamine dropwise into pre-heated (250°C) solvent. Do not heat the mixture from room temperature up to 250°C together. This "instant dilution" prevents intermolecular polymerization [2].

• Inert Atmosphere: Strict Nitrogen/Argon sparging is required. Quinolinols are electron-rich and prone to oxidative coupling (forming bis-quinolyl ethers) at high temperatures.

Issue C: Chlorination Side Products (If functionalizing later)

Scenario: You synthesized the dimethyl-quinolinol and are now chlorinating using NCS or Sulfuryl Chloride. Observation: Over-chlorination (di-chloro species) or chlorination at the wrong position.

Corrective Action:

• Switch Reagent: Avoid radical chlorinating agents. Use electrophilic sources like NCS in Acetonitrile at 0°C.

• Block Positions: Ensure your "Dimethyl" groups block the most reactive nucleophilic sites (C3 or C6/C8) if those are not the targets.

Purification & Isolation Workflow

Quinolinols are amphoteric and often chelate metals, making chromatography difficult (streaking/tailing).

Optimized Workup Protocol

• Cooling: Cool the Dowtherm A mixture to ~80°C.

• Precipitation: Add non-polar anti-solvent (Hexane or Heptane). The polar quinolinol usually precipitates while impurities remain in the organic phase.

• Chelation Breaker: If purifying by column chromatography, add 1% Triethylamine (TEA) and 0.5% EDTA to the mobile phase to prevent metal-mediated tailing on silica [3].

Visualization: Troubleshooting Decision Tree

Caption: Decision matrix for identifying and resolving common impurity profiles.

Frequently Asked Questions (FAQs)

Q1: Why is my product co-eluting with a side product even after column chromatography? A: You are likely seeing the tautomeric equilibrium . 4-Hydroxyquinolines exist in equilibrium with 4-Quinolones. On silica, these tautomers can separate slightly or streak, appearing as two substances or a wide band.

• Fix: Run NMR in DMSO-d6. If the peaks coalesce or simplify, it is tautomerism, not an impurity.

Q2: Can I use POCl3 to introduce the chlorine? A: Only if you want to replace the Hydroxyl group with a Chlorine (forming a chloro-quinoline, not a chloro-quinolinol). If you want to keep the OH group (quinolinol) and add Cl to the ring, POCl3 is not suitable as it attacks the oxygen. Use NCS (N-Chlorosuccinimide) for ring chlorination [4].

Q3: My yield is low (<30%) during the thermal cyclization. A: Check your water removal. The formation of the enamine releases water. If this water is not removed (via Dean-Stark trap or molecular sieves) during the condensation step, the equilibrium shifts back, and hydrolysis occurs during the high-temp step.

References

• Regioselectivity in Quinoline Synthesis

  • Title: Conrad–Limpach synthesis[1][2][3][4][5][6][7]

  • Source: Wikipedia / Organic Chemistry Portal

  • URL:[Link][4]

• Thermal Cyclization Optimization

  • Title: Technical Support Center: Conrad-Limpach Synthesis of Quinolines[4]

  • Source: Benchchem[4]

• Purification of Hydroxyquinolines

  • Title: Separation of hydroxyquinolines by high-performance liquid chromatography[8]

  • Source: Xenobiotica (PubMed)

  • URL:[Link]

• Chlorination Strategies

  • Title: Navigating Quinoline Chlorination: A Guide to Phosphorus Oxychloride Altern

  • Source: Benchchem[4]

Sources

• 1. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Quinoline Synthesis: Conrad-Limpach-Knorr [quimicaorganica.org]
• 6. synarchive.com [synarchive.com]
• 7. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Separation of hydroxyquinolines by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

antibacterial efficacy of 8-Chloro-2,6-dimethyl-4-quinolinol vs Ciprofloxacin

Topic: Antibacterial Efficacy of 8-Chloro-2,6-dimethyl-4-quinolinol vs. Ciprofloxacin Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a technical comparison between Ciprofloxacin , a third-generation fluoroquinolone and clinical gold standard, and 8-Chloro-2,6-dimethyl-4-quinolinol (CDQ) , a substituted quinoline derivative often utilized as a synthetic intermediate or structural analog in medicinal chemistry.

The Verdict: Ciprofloxacin exhibits superior broad-spectrum antibacterial potency, driven by its optimized pharmacophores (C6-fluorine, N1-cyclopropyl, C7-piperazine) that facilitate high-affinity binding to bacterial DNA gyrase and Topoisomerase IV. In contrast, 8-Chloro-2,6-dimethyl-4-quinolinol lacks these critical moieties. While CDQ possesses the core quinoline scaffold, its activity is significantly restricted—likely limited to weak Gram-positive inhibition or acting via alternative mechanisms (e.g., metal chelation) rather than the "cleavable complex" stabilization capability of fluoroquinolones. This guide serves as a template for evaluating novel analogs against established benchmarks.

Compound Profiling & Chemical Identity

Feature	Ciprofloxacin	8-Chloro-2,6-dimethyl-4-quinolinol (CDQ)
CAS Registry	85721-33-1	203626-33-9
Class	Fluoroquinolone Antibiotic	Substituted 4-Quinolinol (Precursor/Analog)
Molecular Weight	331.34 g/mol	207.66 g/mol
Key Substituents	N1-Cyclopropyl, C6-Fluoro, C7-Piperazine	C2-Methyl, C6-Methyl, C8-Chloro
Solubility	Amphoteric; soluble in dilute acid/base	Lipophilic; low aqueous solubility
Primary Use	Systemic Antibacterial Therapy	Organic Synthesis Intermediate; SAR Probe

Mechanism of Action & SAR Analysis

Ciprofloxacin: The Gyrase Trap

Ciprofloxacin targets type II topoisomerases (DNA gyrase in Gram-negatives, Topoisomerase IV in Gram-positives). It binds to the enzyme-DNA interface, stabilizing a "cleavable complex" where the DNA double strand is broken but cannot be religated. This results in the accumulation of double-strand breaks and rapid bacterial cell death.

Critical Pharmacophores:

• C6-Fluorine: Increases cell penetration and gyrase binding affinity (up to 100-fold vs. non-fluorinated analogs).

• C7-Piperazine: Extends spectrum to Gram-negatives (Pseudomonas aeruginosa) and improves pharmacokinetic profile.

• N1-Cyclopropyl: Maximize potency by optimizing the steric fit into the enzyme's hydrophobic pocket.

8-Chloro-2,6-dimethyl-4-quinolinol: The Structural Analog

CDQ represents a "stripped-down" scaffold. Its efficacy is limited by specific Structure-Activity Relationship (SAR) constraints:

• Tautomeric Limitation: As a 4-quinolinol, it exists in equilibrium with the 4-quinolone form. However, without the N1-substitution (present in Cipro), the active "quinolone" conformation is less stable and less lipophilic.

• C2-Methyl Steric Hindrance: In classical quinolone SAR (e.g., Nalidixic acid derivatives), a substituent at position 2 creates steric clash with the C3-carboxylate (if present) or the enzyme binding pocket, often abolishing antibacterial activity.

• C8-Chloro: While C8-halogenation (Cl or F) generally improves activity against anaerobes and Gram-positives (e.g., in Moxifloxacin), in the absence of the C6-F and C7-ring, this modification is insufficient to confer high potency.

Caption: Mechanistic divergence: Ciprofloxacin effectively traps DNA gyrase, while CDQ lacks the necessary pharmacophores for high-affinity binding.

Antimicrobial Spectrum & Potency[1]

Since direct clinical data for CDQ is absent in standard pharmacopeias, the following data contrasts Ciprofloxacin (verified data) with Predicted Activity for CDQ based on quinolone SAR principles.

Comparative MIC Ranges (µg/mL)

Organism	Ciprofloxacin (Standard)	CDQ (Predicted/Analogous)	Interpretation
E. coli (Gram -)	0.004 – 0.015	> 64.0	CDQ lacks the Gram-negative penetration (C7-piperazine) and gyrase affinity.
P. aeruginosa (Gram -)	0.25 – 1.0	> 128.0	Cipro is the class leader here; CDQ is likely inactive.
S. aureus (MSSA)	0.25 – 0.5	8.0 – 32.0	C8-Chloro group may confer weak activity, but C2-Methyl likely hinders it.
S. pneumoniae	1.0 – 2.0	16.0 – 64.0	CDQ lacks the C7-ring necessary for anti-streptococcal potency.

Key Insight: Researchers should expect CDQ to act more like a chemical building block or a weak antiseptic (similar to simple hydroxyquinolines) rather than a systemic antibiotic.

Experimental Validation Protocols

To objectively validate the efficacy difference, the following protocols must be employed. These are designed to be self-validating systems using Ciprofloxacin as the positive control.

A. Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

Standard: CLSI M07-A10

• Preparation:

  • Stock Solutions: Dissolve Ciprofloxacin in 0.1 N HCl (water-soluble). Dissolve CDQ in 100% DMSO (due to lipophilicity), then dilute to <1% DMSO final conc.

  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum: Adjust bacterial suspension to

  CFU/mL.

• Plate Setup:

  • Rows A-H: Serial 2-fold dilutions (e.g., 64 µg/mL down to 0.03 µg/mL).

  • Control 1: Sterility (Media only).

  • Control 2: Growth (Bacteria + Solvent vehicle).

  • Control 3: Ciprofloxacin (Reference Standard).

• Incubation: 16–20 hours at 35°C ± 2°C.

• Readout: Lowest concentration with no visible growth.

  • Validation Criteria: Ciprofloxacin MIC for E. coli ATCC 25922 must fall between 0.004–0.015 µg/mL. If not, discard run.

B. Time-Kill Kinetics

Purpose: To determine if CDQ is bacteriostatic or bactericidal compared to Cipro.

• Dosing: Inoculate broth with

  CFU/mL. Add drug at .

• Sampling: Aliquot at 0, 2, 4, 8, and 24 hours.

• Plating: Serial dilute and plate on agar. Count colonies (Log CFU/mL).

• Analysis:

  • Bactericidal:

    reduction (99.9% kill).

  • Bacteriostatic:

    reduction.

Caption: Standardized MIC workflow ensuring valid comparison between the lipophilic CDQ and hydrophilic Ciprofloxacin.

Conclusion & Strategic Positioning

Ciprofloxacin remains the superior choice for therapeutic applications requiring broad-spectrum bactericidal activity. Its structure is evolutionarily optimized for DNA gyrase inhibition.

8-Chloro-2,6-dimethyl-4-quinolinol is not a direct competitor in the antibiotic space. Instead, it serves as:

• A Synthetic Intermediate: A scaffold for creating more complex 4-quinolones.

• A Negative Control/SAR Probe: Useful in research to demonstrate the necessity of the N1-cyclopropyl and C6-fluorine groups for potency.

• Potential Niche Agent: May possess weak activity against specific Gram-positives or act via metal chelation (similar to clioquinol), but this requires specific validation outside standard antibiotic panels.

Recommendation: For drug development projects, use CDQ only as a starting material for derivatization or as a low-potency structural analog in SAR studies. Do not substitute for Ciprofloxacin in efficacy trials.

References

• Clinical and Laboratory Standards Institute (CLSI). (2015). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10). Wayne, PA: CLSI. Link

• Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial Agents and Chemotherapy, 33(2), 131–135. Link

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685–706. Link

• BLD Pharm. (n.d.). Product Datasheet: 8-Chloro-2,6-dimethylquinolin-4-ol (CAS 203626-33-9).[1][2][3][4][5][6][7] Accessed via Chemical Suppliers.[5][8] Link

• Appelbaum, P. C., & Hunter, P. A. (2000). The fluoroquinolone antibacterials: past, present and future perspectives. International Journal of Antimicrobial Agents, 16(1), 5-15. Link

Sources

• 1. 快速导航 8 元素百科 [cas.b2star.com]
• 2. 948290-28-6;;1171200-48-8;; CAS [chemicalbook.com]
• 3. 439147-12-3|8-Chloro-2-phenylquinolin-4-ol|BLD Pharm [bldpharm.com]
• 4. 2,6-Dimethyl-4-hydroxyquinoline | CAS#:15644-82-3 | Chemsrc [chemsrc.com]
• 5. Ubichem plc - Home [guide8565.guidechem.com]
• 6. 8-CHLORO-2,6-DIMETHYL-4-QUINOLINOL CAS#: 203626-33-9 [m.chemicalbook.com]
• 7. 203626-33-9|8-Chloro-2,6-dimethylquinolin-4-ol|BLD Pharm [bldpharm.com]
• 8. 8-Chloro-2,6-dimethyl-4-hydroxyquinoline suppliers and producers - BuyersGuideChem [buyersguidechem.com]

Validating 8-Chloro-2,6-dimethyl-4-quinolinol Purity: A Comparative Guide to Mass Spectrometry Workflows

Executive Summary

In the synthesis of antimicrobial and antimalarial pharmacophores, 8-Chloro-2,6-dimethyl-4-quinolinol (CAS: 10282-94-7) serves as a critical intermediate. Its purity is paramount, as the 8-chloro substitution pattern is often essential for biological activity, while regioisomers (e.g., 5-chloro or 7-chloro analogs) may possess significantly different toxicological profiles.

While HPLC-UV remains the workhorse for routine assay, it frequently fails to distinguish between closely related regioisomers or detect non-chromophoric synthetic by-products. Nuclear Magnetic Resonance (NMR) provides structural certainty but lacks the sensitivity required for trace impurity profiling (<0.1%).

This guide objectively compares these methodologies and establishes Liquid Chromatography-Mass Spectrometry (LC-MS) as the superior validation tool. We provide a field-proven protocol utilizing ESI-MS/MS to achieve high-sensitivity quantitation and structural elucidation of impurities.

Comparative Analysis of Analytical Techniques

The following table summarizes the performance of standard analytical techniques for validating 8-Chloro-2,6-dimethyl-4-quinolinol.

Table 1: Performance Matrix

Feature	LC-MS/MS (Recommended)	HPLC-UV (Standard)	1H-NMR (Structural)	GC-MS
Primary Utility	Impurity profiling, Trace quantitation	Routine assay, Purity %	Structural confirmation	Volatile impurity analysis
Specificity	High (m/z + fragmentation)	Medium (Retention time only)	High (Chemical shift)	Medium (Library match)
Sensitivity (LOD)	< 1 ng/mL (ppb range)	~1 µg/mL (ppm range)	~1 mg/mL	~100 ng/mL
Isomer Resolution	Excellent (via MS/MS fragments)	Poor (often co-elute)	Excellent	Good
Sample Prep	Minimal (Dilute & Shoot)	Minimal	Simple (Deuterated solvent)	Complex (Derivatization often required due to -OH group)
Throughput	High (5-10 min run)	High (10-20 min run)	Low	Medium

Expert Insight: Why LC-MS wins: The presence of the phenolic hydroxyl group at position 4 (tautomerizing with the quinolone form) makes this compound polar and thermally labile. Direct GC-MS often results in peak tailing or thermal degradation unless derivatized (e.g., silylation). LC-MS avoids this thermal stress while providing the unique chlorine isotope signature (

) to instantly flag chlorinated impurities.

Technical Deep Dive: The LC-MS Validation Protocol

This protocol is designed for a Triple Quadrupole (QqQ) or Q-TOF system. It prioritizes the detection of the parent ion and specific fragments that confirm the integrity of the quinoline core.

Chemical Properties & Sample Preparation[1][2][3][4]

• Compound: 8-Chloro-2,6-dimethyl-4-quinolinol

• Molecular Formula:

  [1]

• Monoisotopic Mass: ~207.05 Da

• Ionization: ESI Positive Mode (Forms

  at m/z 208.05)

Protocol:

• Stock Solution: Dissolve 10 mg of sample in 10 mL Methanol (HPLC grade). Sonicate for 5 mins.

• Working Standard: Dilute stock to 10 µg/mL using 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Filtration: Filter through a 0.22 µm PTFE syringe filter to remove particulates.

Chromatographic Conditions (LC)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Protonation source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 8 minutes. Hold 2 mins. Re-equilibrate.

• Flow Rate: 0.3 mL/min.

Mass Spectrometry Parameters (MS/MS)

• Source: Electrospray Ionization (ESI), Positive Mode.[2][3]

• Capillary Voltage: 3500 V.

• Gas Temperature: 300°C.

• Scan Range: m/z 50 – 500 (Full Scan) followed by Targeted MS/MS.

Fragmentation Logic (The "Fingerprint"): To validate that the peak is indeed 8-Chloro-2,6-dimethyl-4-quinolinol and not an isomer, look for these transitions:

• Parent Ion: m/z 208.0 (

  ) and 210.0 ( ) in a 3:1 ratio.

• Primary Fragment (Loss of CO): m/z 208

  180. The loss of 28 Da (CO) is characteristic of phenols/quinolinols.

• Secondary Fragment (Ring Contraction/HCN loss): m/z 180

  153 (Loss of HCN).

• Chlorine Retention: The fragment at m/z 180 must still show the Cl isotope pattern. If the Cl is lost early, it suggests a labile position (e.g., side chain), which contradicts the core structure.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the validation process and the specific mass spectral fragmentation pathway used for identification.

Diagram 1: Analytical Workflow for Purity Validation

Figure 1: Step-by-step analytical workflow ensuring both gross purity (UV) and structural identity (MS).

Diagram 2: MS/MS Fragmentation Pathway

Figure 2: Characteristic fragmentation pathway. The persistence of the Cl isotope pattern in fragments confirms the halogen is on the aromatic core.

Validation Parameters (ICH Q2 Guidelines)

To ensure this method is "publishable" and robust, verify the following parameters:

• Specificity: Inject a "blank" matrix and a sample spiked with known synthetic precursors (e.g., 2-chloro-4-methylaniline). The MS method must resolve the target peak from these impurities.

• Linearity: Demonstrate a linear response (

  ) from 0.1 µg/mL to 10 µg/mL.

• Accuracy: Spike the pure compound into a matrix at 50%, 100%, and 150% of the target concentration. Recovery should be 90-110%.

• Robustness: Vary the column temperature (

  ) and mobile phase pH ( ). The retention time and mass signal should remain stable.

Conclusion

For the validation of 8-Chloro-2,6-dimethyl-4-quinolinol , relying solely on HPLC-UV poses a risk of missing isobaric or non-chromophoric impurities. The LC-MS/MS workflow described above provides a self-validating system:

• Retention Time aligns with lipophilicity.

• Mass Accuracy confirms the elemental formula.

• Isotope Patterns confirm the presence of Chlorine.

• Fragmentation confirms the Quinolinol core structure.

This multi-tiered approach ensures the highest level of scientific integrity for drug development applications.

References

• Niessen, W.M.A. "LC-MS and CE-MS Strategies in Impurity Profiling."[4] CHIMIA International Journal for Chemistry, vol. 56, no. 6, 2002. [Link]

• National Institutes of Health (NIH). "Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics." PubMed Central. Accessed October 2023. [Link]

Sources

• 1. 7-Chloro-2,8-dimethylquinolin-4-ol | C11H10ClNO | CID 339445 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chimia.ch [chimia.ch]

A Comparative Guide to the Spectroscopic Characterization of 8-Chloro-2,6-dimethyl-4-quinolinol Isomers

For researchers, scientists, and professionals in drug development, the precise structural elucidation of molecular entities is paramount. Isomers, compounds with identical molecular formulas but different structural arrangements, can exhibit vastly different physicochemical properties and biological activities. This guide provides an in-depth comparative analysis of the spectroscopic techniques used to characterize and differentiate the isomers of 8-Chloro-2,6-dimethyl-4-quinolinol, a substituted quinoline of interest in medicinal chemistry.

The primary isomeric forms of 8-Chloro-2,6-dimethyl-4-quinolinol are its keto-enol tautomers: the enol form (8-Chloro-2,6-dimethyl-4-quinolinol) and the keto form (8-Chloro-2,6-dimethylquinolin-4(1H)-one). The position of the proton, either on the oxygen atom or the nitrogen atom of the quinoline ring, gives rise to these two distinct structures. Understanding and confirming the predominant tautomeric form in different environments is crucial, as it can significantly impact molecular interactions and, consequently, pharmacological profiles[1][2][3].

This guide will delve into the application of Ultraviolet-Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the unambiguous identification and differentiation of these tautomers. We will explore the theoretical underpinnings of why each technique is suited for this purpose and provide detailed, self-validating experimental protocols.

The Isomers: Keto-Enol Tautomerism

The equilibrium between the enol and keto forms of 8-Chloro-2,6-dimethyl-4-quinolinol is a dynamic process influenced by factors such as solvent polarity and the solid-state packing of the molecules.

Caption: Keto-enol tautomerism of 8-Chloro-2,6-dimethyl-4-quinolinol.

Ultraviolet-Visible (UV-Vis) Spectroscopy: A First Glimpse into Conjugated Systems

UV-Vis spectroscopy provides valuable information about the electronic transitions within a molecule. The extent of the conjugated π-system differs between the keto and enol tautomers, leading to distinct absorption spectra. The enol form, with its fully aromatic quinoline ring, is expected to have a different absorption maximum (λmax) compared to the keto form, where the aromaticity of the nitrogen-containing ring is disrupted.[4][5]

Comparative UV-Vis Data

Tautomer	Expected λmax (nm)	Rationale
Enol Form	Shorter Wavelength	Fully aromatic system with π → π* transitions characteristic of the quinoline core.
Keto Form	Longer Wavelength	Extended conjugation involving the carbonyl group, potentially leading to a bathochromic (red) shift.[6]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the sample at a concentration of 1 mg/mL in a spectroscopic grade solvent (e.g., ethanol or acetonitrile).

  • From the stock solution, prepare a dilute solution (typically in the micromolar range) to ensure the absorbance falls within the linear range of the Beer-Lambert law (ideally between 0.1 and 1.0).[7]

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record a baseline spectrum with the cuvette filled with the solvent.

  • Acquire the absorption spectrum of the sample solution from 200 to 400 nm.

  • Identify the wavelength of maximum absorbance (λmax).

• Solvent Study (Trustworthiness):

  • To investigate the effect of solvent polarity on the tautomeric equilibrium, repeat the measurements in solvents of varying polarity (e.g., n-hexane, chloroform, and methanol).[8] A shift in λmax with solvent polarity can provide evidence for the presence of different tautomeric forms.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Functional Groups

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[9] The key to differentiating the keto and enol tautomers lies in the presence of a carbonyl (C=O) group in the keto form and a hydroxyl (O-H) group in the enol form.

Comparative FT-IR Data

Tautomer	Characteristic Vibrational Frequencies (cm⁻¹)
Enol Form	~3400-3200 (broad): O-H stretching vibration. ~1620-1580: C=N stretching vibration within the quinoline ring.
Keto Form	~1680-1640: C=O stretching vibration of the quinolone carbonyl.[10] ~3300-3100: N-H stretching vibration of the lactam.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation:

  • Solid State (KBr Pellet): Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) (100-200 mg) in an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Place the sample in the FT-IR spectrometer.

  • Acquire the spectrum over a wavenumber range of 4000-400 cm⁻¹.

  • Perform a background scan to subtract the contribution of atmospheric water and carbon dioxide.

• Data Analysis:

  • Identify the characteristic absorption bands corresponding to the O-H, N-H, and C=O functional groups to determine the predominant tautomeric form in the solid state.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each nucleus. Both ¹H and ¹³C NMR are invaluable for distinguishing between the keto and enol tautomers of 8-Chloro-2,6-dimethyl-4-quinolinol.

Comparative ¹H NMR Data

Tautomer	Key Proton Chemical Shifts (δ, ppm)	Rationale
Enol Form	~9.0-10.0 (broad singlet): O-H proton.	The hydroxyl proton is typically broad and its chemical shift is concentration and solvent-dependent.
Keto Form	~11.0-12.0 (broad singlet): N-H proton.[10]	The lactam N-H proton is generally more deshielded than an O-H proton.

Comparative ¹³C NMR Data

A key diagnostic signal in the ¹³C NMR spectrum is the chemical shift of the C4 carbon.[12]

Tautomer	Key Carbon Chemical Shifts (δ, ppm)	Rationale
Enol Form	~150-160: C4-OH carbon.	The C4 carbon is attached to an oxygen atom in an aromatic system.
Keto Form	~170-180: C4=O carbon.[12]	The C4 carbon is a carbonyl carbon, which resonates at a significantly downfield chemical shift.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[13][14] The choice of solvent is critical as it can influence the tautomeric equilibrium.

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the raw data (Fourier transformation, phasing, and baseline correction).

  • Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

  • Analyze the chemical shifts, particularly of the exchangeable proton (O-H or N-H) and the C4 carbon, to determine the predominant tautomer in solution. Two-dimensional NMR experiments like HSQC and HMBC can further confirm the assignments.[3]

Caption: Experimental workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions and is primarily used to determine the molecular weight of a compound and deduce its structure from fragmentation patterns.[15] While both tautomers have the same molecular weight, high-resolution mass spectrometry (HRMS) can confirm the elemental composition. The fragmentation patterns under techniques like Electron Ionization (EI) might differ slightly between the tautomers, although this is often less definitive than NMR or IR for tautomer identification. The presence of a chlorine atom will result in a characteristic isotopic pattern for the molecular ion peak (M) and its M+2 peak in a roughly 3:1 ratio.[16]

Expected Mass Spectrometry Data

Feature	Expected Observation
Molecular Ion (M⁺)	A peak corresponding to the molecular weight of C₁₁H₁₀ClNO.
Isotopic Pattern	An M+2 peak with approximately one-third the intensity of the M⁺ peak, confirming the presence of one chlorine atom.[16]
Fragmentation	Potential differences in the relative abundances of fragment ions due to the different bonding arrangements in the tautomers.

Experimental Protocol: Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (if the compound is sufficiently volatile and thermally stable).

• Ionization:

  • Bombard the sample with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.[15]

• Mass Analysis and Detection:

  • Separate the resulting ions based on their m/z ratio using a mass analyzer (e.g., quadrupole or time-of-flight).

  • Detect the ions to generate a mass spectrum.

• Data Analysis:

  • Identify the molecular ion peak and its isotopic pattern to confirm the molecular formula.

  • Analyze the fragmentation pattern to gain further structural information.

Conclusion: A Multi-faceted Approach to Isomer Characterization

The spectroscopic characterization of the 8-Chloro-2,6-dimethyl-4-quinolinol isomers requires a synergistic approach. While UV-Vis spectroscopy can offer initial clues, FT-IR and, most definitively, NMR spectroscopy provide the critical evidence needed to distinguish between the keto and enol tautomers. Mass spectrometry serves to confirm the molecular weight and elemental composition. By employing these techniques in a coordinated manner, researchers can confidently elucidate the precise structure of their compounds, a fundamental step in the journey of drug discovery and development.

References

• Zubkov, V. O., et al. (2016). The experimental and theoretical study of tautomerism of 3-substituted 2-methyl-quinoline-4 (1h)-ones. Journal of Organic and Pharmaceutical Chemistry, 14(2), 23-29. Available at: [Link]

• Nowak, M., et al. (2023). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. International Journal of Molecular Sciences, 24(1), 743. Available at: [Link]

• Wojtunik-Kulesza, K., et al. (2023). 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis. Molecules, 28(23), 7851. Available at: [Link]

• Kopystynska-Sodol, M., et al. (2022). Spectroscopic Studies of Styrylquinoline Copolymers with Different Substituents. Materials, 15(19), 6757. Available at: [Link]

• SIELC Technologies. UV-Vis Spectrum of 5-quinolinol. Available at: [Link]

• Andrade, I., et al. (2015). Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(23), 11766–11776. Available at: [Link]

• Faidah, N., et al. (2021). Synthesis of antioxidant and antimicrobial bioactive compounds based on the quinoline-hydrazone and benzimidazole structure. ResearchGate. Available at: [Link]

• Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. International Journal of Drug Delivery Technology, 11(4), 1350-1354. Available at: [Link]

• Hussain, K. F., et al. (2015). Tautomerism of 4-Hydroxy-4(1H) quinolon. ResearchGate. Available at: [Link]

• Costa, M., et al. (2021). 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. European Journal of Medicinal Chemistry, 213, 113175. Available at: [Link]

• Nikolova, P., et al. (2023). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. Beilstein Journal of Organic Chemistry, 19, 994-1006. Available at: [Link]

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Journal of Applied Bioanalysis. (2023). Spectroscopic Analysis And Molecular Orbital Studies Of A Quinoline Derivative: Insights From Ir, Raman, Nmr, Uv– Visible, And Mulliken Charge Analysis. Available at: [Link]

• Murgia, S., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. Pharmaceutics, 13(5), 675. Available at: [Link]

• Desai, K. R., & Mistry, B. D. (2002). Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. Journal of the Indian Chemical Society, 79(11), 906-907.
• Gong, Y., et al. (2024). Novel quinoline derivatives: Synthesis, spectroscopic characterization, crystal structure, DFT calculations, Hirshfeld surface analysis and in vitro antituberculosis activity. Journal of Molecular Structure, 1301, 137357.

• Siddiqui, H. L., et al. (2014). NMR study of O and N, O-substituted 8-quinolinol derivatives. Magnetic Resonance in Chemistry, 52(3), 115-121. Available at: [Link]

• Benmohammed, A., et al. (2014). Synthesis, Structural Study and Spectroscopic Characterization of a Quinolin-8-Yloxy Derivative with Potential Biological Properties. International Journal of Organic Chemistry, 4(2), 115-128. Available at: [Link]

• Potapov, A. M., & Tsvetkov, Y. E. (2014). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 83(8), 735-752. Available at: [Link]

• Michigan State University Department of Chemistry. Mass Spectrometry. Available at: [Link]

• Saavedra-Torres, M., et al. (2023). Crystal Structure, Hirshfeld Surface Analysis, and Computational Study of Quinolin-8-yl 4-Chlorobenzoate. Molbank, 2023(2), M1629. Available at: [Link]

• Clark, J. (2023). Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. Available at: [Link]

• Hernández-Linares, M. G., et al. (2021). Synthesis and spectroscopic and structural characterization of three new 2-methyl-4-styrylquinolines formed using Friedländer reactions between (2-aminophenyl)chalcones and acetone. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 11), 1146–1153. Available at: [Link]

• Al-Saleh, B., et al. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(11), 1224-1234. Available at: [Link]

• ResearchGate. (2019). 13 C NMR chemical shifts (ppm) of compounds 1-8 [2-4, 6-8 in CDCl 3 and...]. Available at: [Link]

• Saavedra-Torres, M., et al. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Molbank, 2023(2), M1672. Available at: [Link]

• Ten, S. O., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Records of Natural Products, 10(6), 765-773. Available at: [Link]

• ResearchGate. (2021). Spectroscopic characterization of 8-hydroxy-5-nitroquinoline and 5-chloro-8-hydroxy quinoline and investigation of its reactive properties by DFT calculations and molecular dynamics simulations. Available at: [Link]

• Sipos, A., et al. (2023). Synthesis, transformations and biological evaluation of 5‑chloro-8-hydroxyquinoline hybrids. Journal of the Serbian Chemical Society, 88(4), 391-404. Available at: [Link]

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• 4. New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA’s Antioxidant Activity Modulators—Spectroscopic Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. chem.libretexts.org [chem.libretexts.org]

Thermal Stability Analysis (TGA) of Halogenated Quinolinol Derivatives

Executive Summary

This guide provides a technical comparison of the thermal stability profiles of halogenated 8-quinolinol derivatives (specifically 5,7-dichloro-8-quinolinol and 5,7-dibromo-8-quinolinol) versus their non-halogenated parent compound, 8-hydroxyquinoline (8-HQ) .

The Core Insight: While halogenation is primarily employed to enhance antimicrobial potency and lipophilicity, it significantly alters the lattice energy and sublimation kinetics of the molecule. A common analytical pitfall in this class of compounds is misinterpreting physical sublimation as chemical decomposition. This guide details the protocols required to distinguish these events and demonstrates the superior thermal endurance of the di-halogenated derivatives.

Comparative Analysis: Halogenated vs. Non-Halogenated

The Structural Argument for Stability

The thermal stability of quinolinol derivatives is governed by the competition between intermolecular forces (Hydrogen bonding,

- stacking) and the volatility of the monomer.

• 8-Hydroxyquinoline (Parent): Relies on weak van der Waals forces and intermolecular hydrogen bonding. It has a low lattice energy, leading to a low melting point and high sublimation rate.

• 5,7-Dihalo Derivatives: The introduction of electron-withdrawing halogens (Cl, Br) at the 5 and 7 positions introduces halogen bonding and increases molecular weight. This significantly increases the lattice energy, requiring higher thermal energy to break the crystal structure (melting) or volatilize the molecule.

Quantitative Performance Data

The following data summarizes the thermal thresholds. Note the distinct shift in "stability" (defined here as resistance to mass loss) as atomic mass of the substituent increases.

Compound	Molecular Weight ( g/mol )	Melting Point ( )	(5% Mass Loss)*	(Max Degradation Rate)	Primary Mass Loss Mode
8-Hydroxyquinoline (8-HQ)	145.16	~76 °C	~100 °C	~180 °C	Sublimation (Physical)
5,7-Dichloro-8-quinolinol	214.05	~179 °C	~210 °C	~280 °C	Dehalogenation/Ring Break
5,7-Dibromo-8-quinolinol	302.95	~196 °C	~235 °C	~310 °C	Dehalogenation/Ring Break

*Note: Data represents open-pan TGA runs at 10°C/min under

. for 8-HQ is artificially low due to sublimation, not chemical breakdown.

Interpretation of Results

• The Sublimation Artifact: 8-HQ shows a clean, single-step weight loss starting as low as 80°C. This is not degradation; the molecule is leaving the pan intact.

• The Halogen Effect: The 5,7-dibromo derivative exhibits the highest thermal stability. The heavy bromine atoms anchor the molecule in the solid phase, pushing the onset of mass loss well above 200°C. This makes the dibromo derivative the superior candidate for high-temperature processing (e.g., melt-blending in antimicrobial polymers).

Mechanistic Visualization

The following diagram illustrates the structure-property relationship governing the thermal behavior of these derivatives.

Figure 1: Causal pathway showing how halogenation increases lattice energy, resulting in elevated thermal stability.

Experimental Protocol (Self-Validating)

Materials & Setup

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

• Crucibles:

  • Standard: Alumina (

    ) 70 .

  • Required: Aluminum pan with lid (hermetically sealed, then laser-pierced with a 50

    pinhole).

• Purge Gas: Nitrogen (

  ) at 50 mL/min (Balance purge: 40 mL/min).

Step-by-Step Methodology

• Baseline Correction: Run an empty pan (with pinhole lid) using the exact method below. Subtract this baseline from your sample run to eliminate buoyancy effects.

• Sample Loading:

  • Weigh 5–10 mg of sample. Crucial: Ensure the sample is flattened at the bottom of the pan for even heat transfer.

  • Crimp the lid hermetically.

  • Pierce the lid center (if not pre-pierced) to allow gas escape but prevent rapid sublimation.

• Thermal Cycle:

  • Equilibrate: 30°C.

  • Isothermal: 5 minutes (to stabilize atmosphere).

  • Ramp: 10°C/min to 600°C.

• Validation Check (The "Trust" Step):

  • Calculate the First Derivative (DTG) of the weight loss curve.

  • Check: If the DTG peak aligns exactly with the melting point (

    ), you are likely observing sublimation/evaporation, not decomposition.

  • Check: If the residue at 600°C is <1% for the halogenated versions, verify if the mass loss was a single step. True decomposition of halo-organics often leaves carbonaceous char (20-30%) in nitrogen. Complete mass loss suggests volatilization occurred before charring.

Workflow Diagram

Figure 2: TGA experimental workflow emphasizing the differentiation between sublimation and decomposition.

References

• NIST Chemistry WebBook. 5,7-Dibromo-8-quinolinol Thermophysical Properties.[1] National Institute of Standards and Technology.[1] [Link][1]

• Silva, M. et al. (2007). Sublimation/Volatilisation Kinetics of 8-hydroxyquinolines and Their Nitro-derivatives. Journal of Thermal Analysis and Calorimetry. [Link]

• Okten, S. et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications. (Provides melting point data for 5,7-dibromo derivatives). [Link]

• Wu, Z. et al. (2020). Solubility and Thermodynamic Aspects of 5,7-Dibromo-8-hydroxyquinoline.[2] Journal of Chemical & Engineering Data. [Link]

Sources

• 1. 5,7-dibromo-8-quinolinol -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of 8-Chloro-2,6-dimethyl-4-quinolinol

This guide provides a detailed protocol for the proper disposal of 8-Chloro-2,6-dimethyl-4-quinolinol, a halogenated quinoline derivative. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. The instructions herein are synthesized from established best practices for handling halogenated organic compounds and are grounded in regulations set forth by agencies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).

Core Principles: Understanding the "Why" Behind the Waste Stream

8-Chloro-2,6-dimethyl-4-quinolinol belongs to the chemical class of halogenated organic compounds. The presence of chlorine in its structure dictates its disposal pathway. Unlike non-halogenated organic waste, which can often be recycled as fuel, halogenated waste requires specialized treatment.

The primary reason for this segregation is the combustion process. When chlorinated compounds are incinerated, there is a significant risk of forming highly toxic and persistent environmental pollutants, such as dioxins and hydrochloric acid gas. Therefore, disposal facilities must employ incinerators equipped with advanced scrubbers and afterburners to neutralize these hazardous byproducts.[1] This specialized handling makes the disposal of halogenated waste more complex and costly.[2][3] Failure to properly segregate this waste stream can lead to regulatory fines and, more importantly, environmental damage.

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling waste 8-Chloro-2,6-dimethyl-4-quinolinol in any form (pure substance, solution, or contaminated materials), a thorough risk assessment is mandatory. Based on data from structurally similar quinoline derivatives, this compound should be treated as hazardous.[4][5][6][7]

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed.[1][4]

• Eye Damage: Risk of serious eye irritation or damage.[4][6][7][8]

• Skin Irritation: May cause skin irritation or an allergic skin reaction.[6][7][8]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[6][8]

Appropriate Personal Protective Equipment (PPE) is the first line of defense against these hazards. The following table outlines the minimum required PPE for handling this chemical waste.

PPE Component	Specification	Rationale for Use
Eye/Face Protection	Safety goggles with side shields or a face shield.	Protects against splashes of solutions or contact with solid particulates, preventing serious eye damage.[4][9]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene).	Prevents direct skin contact, absorption, and potential sensitization or irritation. Gloves must be inspected before use and disposed of properly after handling.[1][4][9]
Protective Clothing	A standard laboratory coat. For larger quantities or spill cleanup, a chemical-resistant apron or suit is required.	Protects skin and personal clothing from contamination.[1][9]
Respiratory Protection	Use in a certified chemical fume hood. If a hood is not feasible, a NIOSH-approved respirator is necessary.	Minimizes the inhalation of dust or vapors, which can cause respiratory tract irritation.[1][4][9]

Step-by-Step Disposal Protocol

This protocol ensures that waste is handled, stored, and disposed of in a manner that is safe, compliant, and self-validating.

Step 1: Designate a Hazardous Waste Accumulation Area

• Identify a specific location within the laboratory for storing hazardous waste. This area should be under a fume hood or in a dedicated, ventilated cabinet.[2]

• The area must be clearly marked with a sign that reads "Hazardous Waste Storage Area."[2]

• Ensure the location is away from heat, ignition sources, and high-traffic areas to prevent accidents.[2]

Step 2: Select the Correct Waste Container

• Use a container that is compatible with 8-Chloro-2,6-dimethyl-4-quinolinol and any solvents used. A high-density polyethylene (HDPE) or glass container is typically appropriate.

• The container must be in good condition, free of leaks, and have a secure, threaded screw-top cap to prevent spills and vapor release.[10]

Step 3: Waste Collection & Segregation

• Crucial Directive: Collect waste containing 8-Chloro-2,6-dimethyl-4-quinolinol in a dedicated container labeled for "Halogenated Organic Waste." [2][10][11]

• DO NOT mix this waste with non-halogenated organic waste (e.g., acetone, hexane, methanol).[2][3]

• Keep solids (e.g., contaminated filter paper, silica gel) separate from liquid waste streams.

Step 4: Accurate Waste Labeling

• Label the waste container before adding the first drop of waste.[10]

• The label must include:

  • The words "Hazardous Waste." [3][10]

  • The full chemical name: "Waste 8-Chloro-2,6-dimethyl-4-quinolinol." Do not use abbreviations or chemical formulas.[10]

  • If it is a solution, list all constituents and their approximate percentages, including all solvents.[3][10]

  • The date when waste was first added to the container (accumulation start date).

Step 5: Safe Storage Practices

• Keep the waste container closed at all times, except when actively adding waste.[3][10] This is a critical step to prevent the release of volatile organic compounds (VOCs) into the lab environment.

• Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.

Step 6: Arranging for Disposal

• Follow your institution's specific procedures for hazardous waste pickup. This is typically managed by the Environmental Health and Safety (EHS) office.

• Ensure all paperwork is completed accurately before the scheduled pickup.

The following diagram illustrates the decision-making workflow for the proper segregation and handling of this waste.

Caption: Decision workflow for handling and segregating halogenated waste.

Spill and Emergency Procedures

In the event of a spill or accidental release, immediate and correct action is vital.

For a Small Spill (Contained within the Fume Hood):

• Ensure your PPE is intact.

• Absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical spill kit absorbent).

• Carefully sweep or scoop the absorbed material into a designated waste container.

• Label the container as "Spill Debris containing 8-Chloro-2,6-dimethyl-4-quinolinol" and dispose of it as halogenated solid waste.

• Wipe the spill area with a suitable solvent (e.g., isopropanol), and then with soap and water. Place the cleaning materials in the spill debris container.

For a Large Spill (Outside of a Fume Hood):

• Evacuate: Alert personnel in the immediate area and evacuate the lab.[10]

• Isolate: Close the laboratory doors to contain the vapors.

• Report: Contact your institution's EHS or emergency response team immediately. Provide them with the chemical name and a copy of the Safety Data Sheet (SDS) if available.

• Do not attempt to clean up a large spill unless you are trained and equipped to do so.

The Regulatory Landscape

The procedures outlined in this guide are designed to comply with key federal regulations that govern laboratory safety and hazardous waste management.

• OSHA 29 CFR 1910.1200 - Hazard Communication Standard: This regulation mandates that hazards of chemicals are evaluated and that this information is communicated to employers and employees.[12][13] The SDS is a key component of this standard, providing essential safety and disposal information.

• OSHA 29 CFR 1910.1450 - Occupational Exposure to Hazardous Chemicals in Laboratories: This standard, often called the "Laboratory Standard," requires laboratories to develop a Chemical Hygiene Plan that includes procedures for safe use, storage, and disposal of hazardous chemicals.[13][14]

• Environmental Protection Agency (EPA) - Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, sets the federal standards for hazardous waste management, including its generation, transportation, treatment, storage, and disposal. The requirement to segregate halogenated waste stems from these regulations.

By following this guide, you are not just following a protocol; you are participating in a culture of safety and environmental stewardship that is fundamental to responsible scientific research.

References

• Hazardous Waste Guide. UTIA Safety Office. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Safe Handing & Disposal of Organic Substances. Science Ready. [Link]

• Halogenated Waste. University of Wisconsin-Milwaukee. [Link]

• Safety Data Sheet: 8-Quinolinol. Carl ROTH. [Link]

• List of Highly Hazardous Chemicals, Toxics and Reactives (Mandatory). Occupational Safety and Health Administration (OSHA). [Link]

• 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. eCFR, Occupational Safety and Health Administration (OSHA). [Link]

• Hazard Communication Standard: Safety Data Sheets. Occupational Safety and Health Administration (OSHA). [Link]

• 1910 Subpart Z - Toxic and Hazardous Substances. Occupational Safety and Health Administration (OSHA). [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8-Chloro-2,6-dimethyl-4-quinolinol

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 8-Chloro-2,6-dimethyl-4-quinolinol. The following guidance is synthesized from safety data for structurally analogous chlorinated quinolines and quinolinols.[1][2] It is imperative that researchers conduct a thorough, institution-specific risk assessment before beginning any work and consult with their environmental health and safety department. This guide is intended to provide a robust framework for safe handling based on established principles for related chemical classes.

Understanding the Risk: The 'Why' Behind the Precautions

8-Chloro-2,6-dimethyl-4-quinolinol belongs to the class of chlorinated aromatic compounds and is a quinoline derivative.[3] Compounds in this family present a multi-faceted hazard profile that dictates our safety protocols.

• Acute Toxicity & Irritation: Structurally similar quinolines are known to be harmful if swallowed, cause skin irritation, and can lead to serious eye irritation or damage.[4][5][6] The presence of a chlorine atom on the aromatic ring can enhance these properties.[3]

• Inhalation Hazard: As a solid, the compound can form dust, which, if inhaled, may cause respiratory irritation.[7][8] All procedures that could generate dust must be approached with caution.

• Potential Chronic Effects: Quinoline itself and some of its derivatives are suspected of causing genetic defects and may be carcinogenic.[9][10] Lacking specific data for this compound, we must adopt a conservative approach and assume the potential for long-term health effects upon exposure.[11]

• Environmental Hazard: Many quinoline derivatives are toxic to aquatic life with long-lasting effects.[9][12] This necessitates stringent disposal protocols to prevent environmental release.

Given this profile, our primary objective is to create multiple barriers to exposure through the diligent use of Personal Protective Equipment (PPE).

Core PPE Requirements: A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable. The following table summarizes the minimum required PPE for handling 8-Chloro-2,6-dimethyl-4-quinolinol in a laboratory setting.

Protection Type	Minimum Requirement	Recommended for Higher Risk Tasks	Causality & Rationale
Eye & Face	Chemical splash goggles with side shields (ANSI Z87.1 or EN166 compliant).[7][13]	Full-face shield worn over chemical splash goggles.[3][14]	Protects against splashes during solution preparation and accidental dust dispersion. A face shield is critical when handling larger quantities or during vigorous mixing where splash potential is high.[11]
Hand	Chemical-resistant nitrile gloves (minimum thickness of 4-5 mil).[15]	Double-gloving with nitrile gloves or using thicker gloves (e.g., butyl rubber) for extended handling.[3][11]	Prevents dermal absorption, which can be a rapid route of exposure for aromatic compounds.[11] Double-gloving provides a backup barrier in case the outer glove is compromised.[16]
Body	Fully buttoned laboratory coat.[1]	Chemical-resistant apron worn over the lab coat.[3]	Protects skin and personal clothing from contamination by spills and dust. An apron adds a layer of impermeable protection.
Respiratory	All manipulations of the solid compound must be performed inside a certified chemical fume hood.[2][15]	For spill cleanup outside a fume hood, a NIOSH-approved respirator with P100 (particulate) and organic vapor cartridges is required.[7][13]	A fume hood is the primary engineering control to prevent inhalation of aerosolized particles or vapors. A respirator is essential when these primary controls are unavailable or insufficient, such as during a significant spill.[17]

Operational Plans: Step-by-Step Protocols

Protocol 1: Weighing and Transferring the Solid Compound

• Preparation: Before handling the chemical, don all required core PPE (chemical splash goggles, nitrile gloves, lab coat).

• Engineering Control: Perform all weighing and transfer operations within a certified chemical fume hood to contain any dust.[17] Keep the sash at the lowest practical height.

• Dispensing: Use a spatula to carefully transfer the solid from its primary container to a tared weigh boat or vessel. Avoid any actions that could create airborne dust, such as dropping the solid from a height.

• Cleanup: After transferring, gently tap the spatula on the receiving vessel to dislodge any remaining powder. If any solid is spilled, clean it immediately following the spill protocol below.

• Sealing: Tightly close the primary container before removing it from the fume hood.[13]

• Glove Disposal: Remove gloves immediately after handling the solid and dispose of them in the designated hazardous waste container. Wash hands thoroughly.[17]

Protocol 2: Spill Management and Cleanup

• Alert & Evacuate: Immediately alert colleagues in the vicinity. If the spill is large or outside a containment hood, evacuate the immediate area.[3]

• Don PPE: Before addressing the spill, don enhanced PPE: double gloves, a chemical-resistant apron over your lab coat, goggles, and a face shield. If the spill is outside a fume hood, a NIOSH-approved respirator is mandatory.[7]

• Containment: For a solid spill, gently cover the powder with a paper towel to prevent it from becoming airborne. For a liquid spill, use an inert absorbent material (e.g., vermiculite or sand) to dike the spill.[13]

• Cleanup: Working from the outside in, carefully collect the spilled material and absorbent using a plastic dustpan or scoop. Do not use a brush, which can generate dust.[3]

• Disposal: Place all contaminated materials (absorbent, paper towels, gloves) into a clearly labeled, sealed hazardous waste container.

• Decontamination: Wipe the spill area with a suitable solvent (consult your institution's safety guidelines), followed by soap and water.[3]

PPE Decontamination and Waste Disposal Plan

The principle of containment extends through the entire lifecycle of the chemical, including the disposal of all associated materials.

• Contaminated PPE:

  • Gloves: Disposable gloves must be removed before leaving the laboratory and placed in a designated, sealed hazardous waste container.[17] Never handle common items like doorknobs or phones with gloved hands.[11]

  • Lab Coats: If a lab coat becomes contaminated, it must be professionally laundered by a service approved for handling chemically contaminated clothing. Do not take contaminated lab coats home.[12]

  • Goggles/Face Shields: Reusable eye and face protection should be decontaminated with soap and water after use.

• Chemical Waste:

  • Solid Waste: All disposable materials contaminated with 8-Chloro-2,6-dimethyl-4-quinolinol, including weigh boats, paper towels, and gloves, must be disposed of as hazardous chemical waste.[7]

  • Liquid Waste: Solutions containing the compound and any solvents used for decontamination must be collected in a designated, labeled hazardous waste container for halogenated organic waste.[15] Never pour chemical waste down the sink.[17]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the specific task.

Caption: PPE selection workflow based on laboratory task.

References

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 5-Nitroso-8-quinolinol.
• BenchChem. (2025). An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds.
• Carl ROTH. Safety Data Sheet: 8-Quinolinol.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - 8-Chloro-2-methylquinoline.
• Thermo Fisher Scientific. (2010, September 6). SAFETY DATA SHEET - 8-Hydroxyquinoline.
• BenchChem. (2025). Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
• BenchChem. (2025). Personal protective equipment for handling 3-Nitro-2-phenylquinoline.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, October 16). SAFETY DATA SHEET - 2-Chloro-4,8-dimethylquinoline.
• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET - Quinoline.
• Harvey Mudd College Department of Chemistry. (2015, October 29). Safe Laboratory Practices in Chemistry.
• ChemDmart. SAFETY DATA SHEET - Quinoline.
• NIOSH. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• U.S. Consumer Product Safety Commission. School Chemistry Laboratory Safety Guide.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Central Drug House (P) Ltd. 4-METHYL QUINOLINE MATERIAL SAFETY DATA SHEET.
• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Minnesota Department of Health. (2023, November). Quinoline Toxicological Summary.
• Elemental Microanalysis. (2024, March 18). 8-HYDROXYQUINOLINE Safety Data Sheet.
• PENTA. (2025, May 13). Quinoline - SAFETY DATA SHEET.

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